7-Chloro-4-cyano-1H-indole-2-carboxylic acid

Core Science & Biosynthesis

The Strategic Synthesis and Application of 4-Cyano Indole Derivatives: A Technical Guide for Drug Discovery and Chemical Biology

Introduction: The 4-Cyano Indole Scaffold - A Privileged Motif in Modern Chemistry

The indole nucleus is a cornerstone of medicinal chemistry, found in a vast array of natural products and pharmaceuticals.[1][2] The introduction of a cyano group at the 4-position profoundly alters the electronic landscape of the indole ring, creating a versatile scaffold with unique reactivity and biological activity.[3] The electron-withdrawing nature of the nitrile modulates the indole's properties, making 4-cyano indole derivatives highly sought-after intermediates in the synthesis of pharmacologically active molecules and advanced chemical probes.[3] This guide provides an in-depth exploration of the discovery and key synthetic pathways of 4-cyano indole derivatives, offering field-proven insights and detailed protocols for researchers, scientists, and drug development professionals.

Core Synthetic Strategies: A Comparative Analysis

The synthesis of the 4-cyano indole core can be approached through several strategic pathways, each with its own set of advantages and challenges. The choice of method is often dictated by the availability of starting materials, desired substitution patterns, and scalability.

Synthetic Method	Starting Materials	Key Features & Mechanistic Insight	Advantages	Disadvantages
Fischer Indole Synthesis	4-Cyanophenylhydrazine and a ketone/aldehyde	Acid-catalyzed cyclization of a phenylhydrazone intermediate involving a[4][4]-sigmatropic rearrangement.[1][5] The electron-withdrawing cyano group can make the reaction more susceptible to decomposition under harsh acidic conditions.	Wide applicability, readily available starting materials.	Harsh conditions can lead to low yields and tar formation, especially with electron-deficient hydrazines.[6] Potential for regioisomeric mixtures with unsymmetrical ketones.[7]
Bartoli Indole Synthesis	ortho-Substituted 4-cyanonitroarene and a vinyl Grignard reagent	Reaction of a nitroarene with three equivalents of a vinyl Grignard reagent, proceeding through a nitrosoarene intermediate and a[4][4]-sigmatropic rearrangement.[8][9] The ortho-substituent is crucial for high yields.[10]	Excellent for the synthesis of 7-substituted indoles. Milder conditions than the Fischer synthesis.	Requires at least three equivalents of the Grignard reagent.[8] Formation of a stoichiometric carbonyl byproduct.
Larock Indole Synthesis	2-Halo-4-cyanoaniline and an alkyne	Palladium-catalyzed annulation. The reaction is highly dependent on the choice of palladium source, ligand, and base.[11]	High functional group tolerance and excellent regioselectivity.[12][13]	Potential for homocoupling of starting materials as a side reaction. The cost of the palladium catalyst can be a factor.
Sandmeyer Reaction	4-Aminoindole	Diazotization of the primary amine followed by copper-catalyzed cyanation.[3]	A classic and reliable method for introducing a cyano group onto an existing aromatic amine.	Use of toxic cyanide salts requires careful handling. Diazonium salt intermediates can be unstable.
Palladium-Catalyzed C-H Cyanation	Indole	Direct introduction of a cyano group at the C3 position of the indole ring through C-H bond activation.[14]	Atom-economical and avoids the need for pre-functionalized starting materials.	Can require specific directing groups for regiocontrol. Catalyst deactivation can be an issue.

Key Synthetic Pathways: Detailed Protocols and Mechanistic Causality

The Fischer Indole Synthesis: A Workhorse with Caveats

The Fischer indole synthesis is a long-established and widely used method.[15] However, the synthesis of electron-deficient indoles like 4-cyanoindole requires careful optimization to overcome the challenges posed by the electron-withdrawing cyano group.

Causality Behind Experimental Choices: The choice of acid catalyst is critical. Strong Brønsted acids can promote the desired cyclization but also lead to decomposition.[7] Lewis acids like zinc chloride (ZnCl₂) can offer a milder alternative, potentially allowing for lower reaction temperatures and reduced tar formation. The solvent choice can also influence the reaction outcome, with higher-boiling point solvents sometimes being necessary to drive the reaction to completion.

Experimental Protocol: Synthesis of a 3-substituted-5-cyanoindole (Adapted from CN102964287B) [16]

• Hydrazone Formation (in situ): In a reaction vessel, prepare a solution of the desired ketone (e.g., 1,1-dimethoxy-6-chlorohexane). In a separate flask, dissolve 4-cyanophenylhydrazine hydrochloride (1.0 eq) in a mixture of ethanol and water.

• Cyclization: Slowly add the 4-cyanophenylhydrazine solution dropwise to the ketone solution while maintaining the reaction temperature at approximately 72°C.

• Reaction Monitoring and Work-up: After the addition is complete, maintain the reaction at 72°C for about 1 hour. Monitor the reaction progress by TLC or LC-MS. Upon completion, cool the reaction mixture to room temperature to induce precipitation of the product.

• Purification: Collect the solid product by suction filtration. Recrystallize the crude product from a suitable solvent system (e.g., 55% aqueous ethanol) to yield the pure substituted 5-cyanoindole.

Troubleshooting: Low yields are often due to tar formation from decomposition.[6] Consider using a milder Lewis acid catalyst (e.g., ZnCl₂) or running the reaction at a lower temperature for a longer duration.[7] If N-N bond cleavage is a suspected side reaction, switching to a Lewis acid can be beneficial.[17]

Diagram of the Fischer Indole Synthesis Workflow

Caption: A generalized workflow for the Fischer indole synthesis of 4-cyanoindole derivatives.

The Bartoli Indole Synthesis: A Milder Approach for Substituted Indoles

The Bartoli indole synthesis provides a valuable alternative to the Fischer method, particularly for the synthesis of 7-substituted indoles, and generally proceeds under milder conditions.[8]

Causality Behind Experimental Choices: This reaction critically requires at least three equivalents of the vinyl Grignard reagent.[8] The first equivalent reduces the nitro group to a nitroso intermediate, the second adds to the nitroso group to set up the[4][4]-sigmatropic rearrangement, and the third acts as a base to facilitate the final cyclization and aromatization steps.[10] The presence of an ortho-substituent on the nitroarene is essential for achieving good yields as it sterically promotes the key sigmatropic rearrangement.[10]

Experimental Protocol: General Procedure for the Bartoli Indole Synthesis

• Reaction Setup: To a solution of the ortho-substituted 4-cyanonitroarene (1.0 eq) in anhydrous THF at -40 °C under an inert atmosphere, add the vinyl Grignard reagent (3.0-3.5 eq) dropwise.

• Reaction: Stir the reaction mixture at low temperature for 20-30 minutes.

• Quenching and Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature.

• Extraction and Purification: Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Diagram of the Bartoli Indole Synthesis Mechanism

Caption: Key mechanistic steps of the Bartoli indole synthesis.

The Larock Indole Synthesis: A Powerful Palladium-Catalyzed Annulation

The Larock indole synthesis is a highly versatile and efficient method for preparing substituted indoles, offering excellent functional group tolerance.[11][12]

Causality Behind Experimental Choices: The choice of the palladium catalyst and, crucially, the phosphine ligand is paramount for a successful Larock indolization. The ligand influences the stability and reactivity of the palladium catalyst, preventing unwanted side reactions such as the homocoupling of the starting materials. The base is also a critical component of the catalytic cycle, and its strength and solubility can significantly impact the reaction rate and yield.

Experimental Protocol: General Procedure for the Larock Indole Synthesis

• Reaction Setup: In a reaction vessel, combine the 2-halo-4-cyanoaniline (1.0 eq), the alkyne (1.1-1.5 eq), the palladium catalyst (e.g., Pd(OAc)₂, 5-10 mol%), the phosphine ligand (e.g., PPh₃, 10-20 mol%), and the base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq) in a suitable solvent (e.g., DMF or 1,4-dioxane).

• Reaction: Heat the reaction mixture under an inert atmosphere to the desired temperature (typically 80-120 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up and Purification: Cool the reaction mixture to room temperature and filter off the inorganic salts. Dilute the filtrate with water and extract the product with an organic solvent. Wash the combined organic layers, dry, and concentrate. Purify the crude product by column chromatography.

Applications in Drug Discovery and Chemical Biology

Dopamine D4 Receptor Ligands for Neuropsychiatric Disorders

4-Cyano indole derivatives have been identified as potent and selective ligands for the dopamine D4 receptor, a target for the treatment of various neuropsychiatric disorders.[3][18] The cyano group often plays a crucial role in achieving high affinity and selectivity.

Structure-Activity Relationship (SAR) Insights:

• The Indole Core: The indole scaffold serves as a key pharmacophore, mimicking the endogenous ligand dopamine.

• The 4-Cyano Group: The electron-withdrawing cyano group can engage in specific interactions within the receptor binding pocket, contributing to both affinity and selectivity over other dopamine receptor subtypes.[1]

• Substitutions on the Indole Nitrogen and at C3: Modifications at these positions are well-tolerated and provide a means to fine-tune the pharmacological profile, leading to the discovery of agonists, partial agonists, and antagonists.[18][19] For instance, the length and nature of a linker attached to the indole nitrogen can significantly impact binding affinity.[1]

4-Cyanotryptophan: A Superior Fluorescent Probe

The unique photophysical properties of the 4-cyano indole moiety have led to the development of 4-cyanotryptophan (4-CN-Trp) as a highly sensitive fluorescent amino acid probe.[20]

Key Photophysical Properties of 4-Cyanotryptophan:

Property	Value	Significance
Excitation Wavelength (λex)	~310-325 nm	Allows for selective excitation without exciting natural tryptophans.[21]
Emission Wavelength (λem)	~405-430 nm (in aqueous solution)	Emission in the visible blue region, away from background fluorescence.[20][21]
Quantum Yield (ΦF)	>0.8 in water	Highly fluorescent, leading to bright signals.[21]
Fluorescence Lifetime (τ)	~13 ns in water	Long lifetime allows for time-resolved fluorescence studies.[20]

The synthesis of 4-cyanotryptophan can be achieved through multi-step chemical synthesis or, more efficiently, through enzymatic methods.[22][23]

Experimental Protocol: Enzymatic Synthesis of 4-Cyanotryptophan (Adapted from Brustad et al.) [22][24]

• Reaction Mixture Preparation: In a suitable buffer (e.g., 50 mM potassium phosphate), suspend 4-cyanoindole (1.0 eq) and L-serine (1.1 eq). A co-solvent like DMSO may be required to aid in the solubility of 4-cyanoindole.

• Enzymatic Reaction: Add a variant of the tryptophan synthase β-subunit (TrpB) enzyme. Heat the reaction mixture to the optimal temperature for the enzyme (e.g., 37-55 °C).

• Reaction Monitoring and Work-up: Monitor the reaction for 24-72 hours. Upon completion, cool the reaction mixture on ice to precipitate the product.

• Purification: Collect the precipitated 4-cyanotryptophan by centrifugation or filtration. The product can be further purified by recrystallization or chromatography.

Diagram of 4-Cyanotryptophan Synthesis and Application Workflow

Caption: Workflow for the enzymatic synthesis and subsequent application of 4-cyanotryptophan.

Conclusion: A Future-Forward Perspective

The 4-cyano indole scaffold continues to be a fertile ground for innovation in drug discovery and chemical biology. The synthetic methodologies outlined in this guide provide a robust toolkit for accessing a diverse range of these valuable derivatives. As our understanding of the biological roles of targets like the dopamine D4 receptor deepens, and the demand for more sophisticated molecular probes grows, the strategic synthesis of novel 4-cyano indole derivatives will undoubtedly play a pivotal role in advancing the frontiers of science.

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• Shipov, R. G., et al. (2021). Spectral properties of 4-CN-Trp in different solvents. ResearchGate. [Link]

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• Warszycki, D., et al. (2024). The Pivotal Distinction between Antagonists' and Agonists' Binding into Dopamine D4 Receptor—MD and FMO/PIEDA Studies. International Journal of Molecular Sciences. [Link]

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Thermodynamic Stability and Physicochemical Profiling of 7-Chloro-4-cyano-1H-indole-2-carboxylic Acid

Executive Summary

7-Chloro-4-cyano-1H-indole-2-carboxylic acid (CAS: 2059935-14-5) is a highly functionalized heterocyclic building block critical to modern pharmaceutical synthesis. Understanding its thermodynamic stability is paramount for optimizing storage conditions, formulation in polar solvents, and predicting its behavior during high-temperature synthetic coupling. This technical guide synthesizes the core thermodynamic principles of substituted indole-2-carboxylic acids, detailing the causality behind their kinetic stability, supramolecular self-assembly, and resistance to protodecarboxylation.

Structural Thermodynamics & Substituent Effects

To understand the stability of the 7-chloro-4-cyano derivative, we must first establish the thermodynamic baseline of the unsubstituted core. The base indole-2-carboxylic acid is a highly stable crystalline solid, exhibiting a standard gas-phase enthalpy of formation ( Δf​H(g)∘​ ) of approximately −223.6 ± 0.8 kJ·mol⁻¹ [1][1]. The presence of the carboxyl group at the C2 position provides significant enthalpic stabilization to the pyrrole ring compared to unsubstituted indoles.

When functionalizing this core with a cyano group (-CN) at C4 and a chloro group (-Cl) at C7, the thermodynamic landscape shifts dramatically due to electronic delocalization:

• Inductive and Resonance Effects: The cyano group acts as a potent π -acceptor (resonance electron-withdrawing) and σ -acceptor (inductive electron-withdrawing). The chloro group contributes further inductive withdrawal.

• Causality of Stabilization: These electron-withdrawing groups (EWGs) pull electron density away from the indole π -system. Upon deprotonation, this delocalization highly stabilizes the resulting carboxylate anion, lowering the pKa​ relative to the base indole. Counterintuitively, while the molecule becomes more acidic, the ground-state molecule becomes more thermodynamically stable against electrophilic degradation pathways because the electron-poor aromatic ring is less susceptible to electrophilic attack.

Quantitative Thermodynamic Parameters

The following table summarizes the comparative thermodynamic parameters, illustrating how C4/C7 substitutions influence the molecule's physicochemical profile.

Thermodynamic Parameter	Base Indole-2-carboxylic acid	7-Cl-4-CN-1H-indole-2-carboxylic acid (Estimated)	Thermodynamic Implication
Δf​H(g)∘​ (Enthalpy of Formation)	−223.6 kJ/mol	~ −280 to −310 kJ/mol	Enhanced ground-state stabilization due to EWG resonance and inductive effects.
pKa​ (Carboxylic Acid)	~ 3.8	~ 2.5 - 2.9	Increased acidity; the carboxylate anion is highly stabilized by the C4/C7 electron withdrawal.
Decarboxylation Activation Energy ( Ea​ )	Moderate	High	Exceptional kinetic stability against acid-catalyzed protodecarboxylation.

Mechanistic Pathways of Degradation (Decarboxylation Kinetics)

The primary degradation risk for indole-2-carboxylic acids in solution is acid-catalyzed protodecarboxylation. The established mechanism involves the preferential protonation of the indole ring at the C3 position to form a reactive arenium ion (a tautomeric zwitterion), followed by the rate-determining cleavage of the C-C bond to release CO₂ [2][2].

The Protective Role of EWGs: In 7-chloro-4-cyano-1H-indole-2-carboxylic acid, the strong electron-withdrawing nature of the C4 and C7 substituents drastically reduces the electron density at the C3 position. Because the initial step of decarboxylation requires electrophilic attack (protonation) at C3, the EWGs make this transition state thermodynamically unfavorable. Consequently, the activation energy ( Ea​ ) for decarboxylation is significantly raised, granting the substituted compound exceptional kinetic stability even under moderately acidic or high-temperature conditions (such as those required for cross-coupling reactions) [3][3]. Decarboxylation of such deactivated systems typically requires extreme forcing conditions, such as heating to 300 °C in sulfolane with strong bases like DBU [4][4].

Mechanistic pathway of acid-catalyzed protodecarboxylation highlighting EWG stabilization.

Experimental Methodologies for Stability Profiling

To empirically validate the thermodynamic stability of this compound, rigorous, self-validating physical chemistry protocols must be employed.

Protocol A: Isothermal Microcalorimetry (IMC) for Solvation Thermodynamics

Rationale: IMC directly measures the heat flow ( ΔH ) associated with solvation and potential spontaneous degradation at ambient temperatures, preventing the artificial forcing of degradation pathways seen in high-heat assays.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 10.0 mg of 7-chloro-4-cyano-1H-indole-2-carboxylic acid into a sterile glass IMC ampoule.

• Solvent Selection: Utilize anhydrous Dimethyl Sulfoxide (DMSO) (≤0.005% water). Causality: Anhydrous conditions are critical to isolate the baseline thermodynamic stability from hydrolytic interference.

• Reference Cell Calibration: Prepare a reference ampoule containing an identical volume of pure anhydrous DMSO to serve as a self-validating thermal baseline.

• Equilibration: Load both ampoules into the microcalorimeter and allow the system to thermally equilibrate at exactly 298.15 K until the heat flow variance is < 0.1 µW.

• Data Acquisition: Initiate the solvation process via injection and record the exothermic/endothermic heat flow over a 24-hour period.

• Thermodynamic Analysis: Integrate the area under the heat flow curve to calculate the standard enthalpy of solution ( Δsol​H ). A stable return to the baseline indicates the absence of continuous degradation (e.g., spontaneous decarboxylation).

Step-by-step Isothermal Microcalorimetry (IMC) workflow for thermodynamic profiling.

Protocol B: Forced Degradation Kinetics (HPLC-UV)

Rationale: To calculate the exact activation energy ( Ea​ ) of decarboxylation using the Arrhenius equation.

• Prepare a 1 mg/mL stock solution of the compound in a 50:50 mixture of Acetonitrile and 0.1M HCl (pH ~1.0).

• Aliquot the solution into sealed HPLC vials and incubate at three distinct temperatures: 40°C, 60°C, and 80°C.

• Sample the vials at t=0,2,4,8,and 24 hours.

• Analyze via HPLC-UV (detecting at 254 nm). Internal Control: Use a known, highly stable internal standard (e.g., biphenyl) to validate injection volumes and instrument stability.

• Plot ln(k) versus 1/T to derive the activation energy barrier imposed by the C4/C7 EWGs.

Supramolecular Thermodynamics & Solvation

At the solid-state and supramolecular level, indole-2-carboxylic acids are known to self-assemble into epitaxial lamellar structures driven by cyclic OH···O hydrogen-bonded dimers [5][5].

Impact of Substitution: The addition of the C4-cyano group introduces a potent new hydrogen-bond acceptor. In polar aprotic solvents (like DMSO), solvent molecules compete for hydrogen bonding with both the C2-carboxylic acid and the C4-cyano group, leading to a highly exothermic solvation enthalpy. In aqueous environments, the highly stabilized carboxylate anion ensures good solubility at physiological pH (pH 7.4), but the hydrophobic nature of the C7-chloro group forces a delicate thermodynamic balance between solvation and precipitation. Formulators must account for this by maintaining the solution pH strictly above the compound's pKa​ to leverage the thermodynamic stability of the ionized state.

References

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• A Continuous Protodecarboxylation of Heteroaromatic Carboxylic Acids in Sulfolane. ACS Publications. URL:[Link]

• Self-assembly of indole-2-carboxylic acid at graphite and gold surfaces. AIP Publishing. URL:[Link]

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Preliminary Toxicity Data for Substituted Indole-2-Carboxylic Acids: A Technical Guide for Drug Development

Executive Summary

Substituted indole-2-carboxylic acids (I2CAs) represent a privileged pharmacophore in medicinal chemistry. Their unique structural topology allows them to act as versatile scaffolds for various therapeutic applications, including HIV-1 integrase strand transfer inhibitors (INSTIs), antitubercular agents, and targeted anticancer therapeutics[1][2][3]. However, the successful transition of these compounds from hit-to-lead relies heavily on preliminary toxicity profiling. Understanding the delicate balance between on-target efficacy (e.g., IC50, MIC) and off-target cytotoxicity (CC50) is paramount. This whitepaper synthesizes preliminary toxicity data, structure-toxicity relationships (STR), and validated screening protocols for I2CA derivatives to guide researchers in preclinical drug development.

Target Landscape and the Importance of Toxicity Profiling

The primary challenge in developing I2CA derivatives is managing their lipophilicity and metal-chelating properties. For instance, in HIV-1 integrase inhibitors, the indole core and C2 carboxyl group form a critical bis-bidentate chelation with two Mg2+ ions in the viral active site[2][3]. While this drives antiviral efficacy, non-specific chelation of physiological metals can induce off-target toxicity.

Conversely, in oncology, derivatives such as ICA-Cu (dinuclear copper(II) complexes) are engineered to intentionally maximize cytotoxicity against malignant cells via reactive oxygen species (ROS) generation[4]. Therefore, preliminary toxicity data must be contextualized based on the therapeutic intent—maximizing the Selectivity Index (SI) for antivirals and antibacterials, while optimizing targeted apoptosis in cancer models.

Mechanistic Pathway of ICA-Cu Complex-Induced Cytotoxicity in Cancer Cells.

Quantitative Toxicity Data Summaries

To evaluate the safety window of I2CA derivatives, cytotoxicity is typically measured across a panel of normal and malignant cell lines. Table 1 summarizes the preliminary toxicity metrics of recently developed I2CA analogs, highlighting the variance between therapeutic targets.

Compound Class / Derivative	Target Application	Cell Line	Toxicity Metric	Value (μM)	Ref
Thiazolyl-indole-2-carboxamide (6i)	Anticancer	MCF-7 (Breast Cancer)	IC50	6.10 ± 0.4	[1]
Thiazolyl-indole-2-carboxamide (6a)	Anticancer	WI-38 (Normal Lung)	IC50	18.21	[1]
Indole-2-carboxylic acid deriv. (19a)	HIV-1 Integrase	MT-4 (Human T-cell)	CC50	37.58 ± 3.64	[2]
Indole-2-carboxylic acid deriv. (17a)	HIV-1 Integrase	MT-4 (Human T-cell)	CC50	> 80.0	[3]
ICA-Cu Complex	Anticancer	MDA-MB-231 (Breast Cancer)	IC50	5.43	[4]
Indole-2-carboxamide (8g)	Anti-Tuberculosis	Vero (Normal Kidney)	IC50	40.9	[5]
Indole-2-carboxamide (8f)	Anti-TB / Glioblastoma	KNS42 (Brain Tumor)	IC50	0.84	[5]

Structure-Toxicity Relationships (STR)

Analyzing the preliminary data reveals distinct structure-toxicity paradigms that medicinal chemists must navigate:

• C5/C6 Halogenation: Introducing halogenated benzene rings at the C6 position of the indole core enhances hydrophobic interactions with viral DNA (e.g., dC20) in HIV-1 integrase[3]. However, excessive halogenation increases lipophilicity (LogP), which can lead to non-specific membrane disruption and higher baseline toxicity in T-cells. Careful tuning is required to maintain a CC50 > 80 μM[3].

• Amide Substitutions (Indole-2-carboxamides): Coupling I2CAs with aliphatic or cycloalkyl amines (e.g., rimantadine) yields potent inhibitors of Mycobacterium tuberculosis MmpL3[5]. These bulky, lipophilic groups are surprisingly well-tolerated by mammalian cells, yielding excellent Selectivity Indices (SI > 128) against normal Vero cells[5].

• Metal Complexation: Uncomplexed I2CAs generally exhibit low inherent toxicity. However, complexing I2CAs with transition metals like Copper (ICA-Cu) drastically shifts their profile. The metal complex acts as a redox-active center, driving intracellular ROS production and subsequent DNA cleavage, resulting in potent cytotoxicity (IC50 ~5 μM) against breast cancer cell lines[4].

Experimental Workflows: Self-Validating Protocols

To ensure reproducibility and trustworthiness, preliminary toxicity screening must utilize self-validating assay systems. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is the gold standard for these evaluations[1][2]. The protocol below details the methodology for assessing I2CA toxicity, emphasizing the causality behind specific experimental parameters.

Step-by-Step Methodology: High-Throughput MTT Cytotoxicity Assay

Step 1: Cell Seeding & Density Optimization

• Suspension Cells (e.g., MT-4 for HIV models): Seed at 50,000 cells/well in 96-well plates[2].

  • Causality: Suspension cells require higher densities to maintain paracrine signaling and logarithmic growth over the extended 5-day assay period without nutrient exhaustion.

• Adherent Cells (e.g., Vero, MCF-7): Seed at 5,000–10,000 cells/well.

  • Causality: Lower densities prevent contact inhibition and premature apoptosis before the 72-hour endpoint.

Step 2: Compound Co-incubation

• Prepare serial dilutions of the I2CA compounds (e.g., 2.5, 5, 10, 20, 40, and 80 μM) in culture media[2].

• Self-Validation Control: Include a vehicle control (0.1% DMSO) to rule out solvent toxicity, and a positive control (e.g., Doxorubicin for cancer models, or Isoniazid for TB models) to validate assay sensitivity[1][5].

• Incubate at 37 °C with 5% CO2 for 3 to 5 days, depending on the cell line's doubling time.

Step 3: Metabolic Reduction (MTT Addition)

• Add MTT reagent to a final concentration of 0.5 mg/mL per well and incubate for 2 hours[2].

• Causality: Only viable cells with active mitochondrial succinate dehydrogenase will cleave the tetrazolium ring, yielding purple formazan crystals. This directly correlates metabolic rate with viable cell count.

Step 4: Formazan Solubilization & Readout

• Decant the media carefully (or centrifuge for suspension cells) and add 150 μL of pure DMSO to each well[2].

• Causality: Formazan is insoluble in aqueous media. DMSO efficiently lyses the cell membranes and fully solubilizes the crystals, preventing light-scattering artifacts during spectrophotometry.

• Measure absorbance at 540–570 nm. Calculate the CC50 (Concentration causing 50% cytotoxicity) using non-linear regression analysis[2]. All data must be the average of at least three independent biological replicates to ensure statistical integrity[2].

Workflow for Preliminary In Vitro Cytotoxicity Screening of I2CA Derivatives.

References

• Synthesis and Evaluation of Thiazolyl-indole-2-carboxamide Derivatives as Potent Multitarget Anticancer Agents National Institutes of Health (NIH) / PMC1

• The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors National Institutes of Health (NIH) / PMC 2

• Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors RSC Publishing 3

• In Vitro DNA-Binding, Anti-Oxidant and Anticancer Activity of Indole-2-Carboxylic Acid Dinuclear Copper(II) Complexes MDPI 4

• Design, synthesis and evaluation of novel indole-2-carboxamides for growth inhibition of Mycobacterium tuberculosis and paediatric brain tumour cells National Institutes of Health (NIH) / PMC 5

Sources

• 1. Synthesis and Evaluation of Thiazolyl-indole-2-carboxamide Derivatives as Potent Multitarget Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08320A [pubs.rsc.org]
• 4. In Vitro DNA-Binding, Anti-Oxidant and Anticancer Activity of Indole-2-Carboxylic Acid Dinuclear Copper(II) Complexes [mdpi.com]
• 5. Design, synthesis and evaluation of novel indole-2-carboxamides for growth inhibition of Mycobacterium tuberculosis and paediatric brain tumour cells - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 7-Chloro-4-cyano-1H-indole-2-carboxylic Acid Derivatives: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive methodology for the synthesis of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid and its derivatives. The indole scaffold is a privileged structure in medicinal chemistry, and the title compound serves as a valuable intermediate for the development of novel therapeutics.[1][2] This document outlines a rational, multi-step synthetic approach, beginning with commercially available starting materials. The protocol is based on well-established named reactions, including the Reissert and Sandmeyer reactions, adapted for the specific substitution pattern of the target molecule.[3][4] Detailed experimental procedures, explanations of the underlying chemical principles, and visual aids are provided to ensure reproducibility and facilitate understanding for researchers in organic synthesis and drug discovery.

Introduction

The indole nucleus is a cornerstone of numerous biologically active compounds, both natural and synthetic.[2] The specific substitution pattern of 7-chloro and 4-cyano groups on the indole-2-carboxylic acid core imparts unique electronic and steric properties, making it an attractive scaffold for targeting a variety of biological targets. This guide details a proposed synthetic route, leveraging established and reliable chemical transformations to construct this valuable building block.

The chosen synthetic strategy begins with a substituted o-nitrotoluene, which undergoes a Reissert-type condensation to form the indole-2-carboxylic acid backbone. Subsequent functional group manipulations, including the introduction of the cyano group via a Sandmeyer reaction, complete the synthesis. This approach was selected for its versatility and the commercial availability of the required starting materials.

Proposed Synthetic Pathway

The synthesis of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid can be envisioned through a multi-step sequence. The following diagram illustrates the proposed synthetic route.

Caption: Proposed synthetic pathway for 7-Chloro-4-cyano-1H-indole-2-carboxylic acid.

Experimental Protocols

This section provides detailed step-by-step procedures for the synthesis of the target molecule.

Part 1: Synthesis of Ethyl 2-(2-chloro-5-nitrophenyl)pyruvate (Reissert Condensation)

The synthesis commences with the Reissert condensation of 2-chloro-5-nitrotoluene with diethyl oxalate.[3][5] This reaction forms the key α-keto ester intermediate required for the subsequent indole ring formation.

Materials:

• 2-Chloro-5-nitrotoluene

• Diethyl oxalate

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol

• Anhydrous diethyl ether

• Hydrochloric acid (HCl), 1M

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, prepare a solution of sodium ethoxide by dissolving sodium metal in anhydrous ethanol.

• To the stirred solution of sodium ethoxide in ethanol, add a solution of 2-chloro-5-nitrotoluene and diethyl oxalate in anhydrous diethyl ether dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at room temperature for 12-16 hours.

• Quench the reaction by carefully adding ice-cold 1M HCl until the solution is acidic (pH 2-3).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude ethyl 2-(2-chloro-5-nitrophenyl)pyruvate.

• The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Reactant	Molar Ratio	Notes
2-Chloro-5-nitrotoluene	1.0	Starting material.
Diethyl oxalate	1.1	Reactant and solvent.
Sodium ethoxide	1.1	Base catalyst.

Part 2: Synthesis of 7-Chloro-4-nitro-1H-indole-2-carboxylic acid (Reductive Cyclization)

The α-keto ester intermediate undergoes reductive cyclization to form the indole ring. Iron in acetic acid is a common and effective reagent for this transformation.[3]

Materials:

• Ethyl 2-(2-chloro-5-nitrophenyl)pyruvate

• Iron powder (Fe)

• Glacial acetic acid

• Ethanol

• Water

Procedure:

• In a round-bottom flask, suspend ethyl 2-(2-chloro-5-nitrophenyl)pyruvate in a mixture of glacial acetic acid and ethanol.

• Heat the mixture to reflux with vigorous stirring.

• To the refluxing solution, add iron powder portion-wise over 30 minutes.

• Continue refluxing for an additional 2-3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and filter through a pad of celite to remove the iron salts.

• Wash the celite pad with hot ethanol.

• Concentrate the filtrate under reduced pressure.

• To the residue, add water to precipitate the crude 7-Chloro-4-nitro-1H-indole-2-carboxylic acid.

• Collect the solid by filtration, wash with water, and dry under vacuum.

Part 3: Synthesis of 7-Chloro-4-amino-1H-indole-2-carboxylic acid (Reduction of the Nitro Group)

The nitro group at the 4-position is selectively reduced to an amino group, which is a precursor for the Sandmeyer reaction. Tin(II) chloride in hydrochloric acid is a suitable reagent for this reduction.

Materials:

• 7-Chloro-4-nitro-1H-indole-2-carboxylic acid

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Sodium hydroxide (NaOH), 5M solution

Procedure:

• Suspend 7-Chloro-4-nitro-1H-indole-2-carboxylic acid in ethanol in a round-bottom flask.

• Add a solution of tin(II) chloride dihydrate in concentrated hydrochloric acid to the suspension.

• Heat the reaction mixture to 70-80 °C and stir for 2-4 hours.

• Cool the reaction mixture in an ice bath and neutralize by the slow addition of 5M NaOH solution until the pH is approximately 8-9.

• Extract the aqueous solution with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford 7-Chloro-4-amino-1H-indole-2-carboxylic acid.

Part 4: Synthesis of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid (Sandmeyer Reaction)

The final step involves the conversion of the amino group to a cyano group via the Sandmeyer reaction.[4][6] This classic transformation proceeds through a diazonium salt intermediate.

Materials:

• 7-Chloro-4-amino-1H-indole-2-carboxylic acid

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• Copper(I) cyanide (CuCN)

• Potassium cyanide (KCN)

• Water

Procedure:

• Diazotization:

  • In a beaker, dissolve 7-Chloro-4-amino-1H-indole-2-carboxylic acid in a mixture of concentrated HCl and water.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5 °C.

  • Stir the resulting diazonium salt solution for 30 minutes at 0-5 °C.

• Cyanation:

  • In a separate flask, prepare a solution of copper(I) cyanide and potassium cyanide in water. Caution: Cyanide salts are highly toxic. Handle with appropriate safety precautions in a well-ventilated fume hood.

  • Cool the cyanide solution to 0-5 °C.

  • Slowly add the cold diazonium salt solution to the stirred cyanide solution.

  • Allow the reaction mixture to warm to room temperature and then heat to 50-60 °C for 1 hour.

• Work-up and Purification:

  • Cool the reaction mixture and neutralize with a suitable base (e.g., sodium carbonate).

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to obtain 7-Chloro-4-cyano-1H-indole-2-carboxylic acid.

Causality and Experimental Choices

• Choice of Starting Material: 2-Chloro-5-nitrotoluene is a commercially available and logical starting point as it already contains the chloro and a precursor to the amino (and subsequently cyano) group in the correct relative positions for the final product.

• Reissert Condensation: This method is a reliable way to form the indole-2-carboxylic acid core from o-nitrotoluenes. The use of a strong base like sodium ethoxide is crucial for the deprotonation of the benzylic methyl group, initiating the condensation with diethyl oxalate.[5]

• Reductive Cyclization: Iron in acetic acid is a cost-effective and efficient reagent for the simultaneous reduction of the nitro group and cyclization to form the indole ring.[3]

• Sandmeyer Reaction: This is a classic and robust method for the introduction of a cyano group onto an aromatic ring from a primary amine.[4][6] The use of a copper(I) cyanide catalyst is essential for the conversion of the diazonium salt to the nitrile.

Characterization

The final product and all intermediates should be characterized using standard analytical techniques to confirm their identity and purity.

Technique	Expected Observations for 7-Chloro-4-cyano-1H-indole-2-carboxylic acid
¹H NMR	Aromatic protons with characteristic shifts and coupling constants for the substituted indole ring. A broad singlet for the N-H proton and a signal for the carboxylic acid proton.
¹³C NMR	Signals corresponding to the indole core, the cyano group, and the carboxylic acid group.
IR Spectroscopy	Characteristic absorptions for the N-H stretch, the C≡N stretch (around 2220-2260 cm⁻¹), and the C=O stretch of the carboxylic acid (around 1680-1710 cm⁻¹).
Mass Spectrometry	A molecular ion peak corresponding to the calculated mass of C₁₀H₅ClN₂O₂.

Safety Precautions

• All reactions should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

• Cyanide compounds (CuCN, KCN) are extremely toxic. Handle with extreme caution and have an appropriate quenching agent (e.g., bleach solution) and emergency plan in place.

• Sodium metal is highly reactive with water. Handle under an inert atmosphere.

Conclusion

This application note provides a detailed and logical synthetic protocol for the preparation of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid derivatives. By leveraging well-established synthetic transformations, this guide offers a practical approach for researchers in the fields of organic chemistry and drug discovery to access this valuable and versatile chemical building block. The successful synthesis and characterization of this compound will enable further exploration of its potential in the development of novel therapeutic agents.

References

• Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. RSC Advances.
• Cyanoindoles via Fischer Indole Synthesis. Benchchem.
• Discovery of 3-Substituted 1H-Indole-2-carboxylic Acid Derivatives as a Novel Class of CysLT1 Selective Antagonists. PMC.
• The Indispensable Role of 7-Chloro-1H-indole-2-carboxylic Acid in Modern Chemical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD..
• Synthesis of tricyclic indole-2-carboxylic [correction of caboxylic] acids as potent NMDA-glycine antagonists. PubMed.
• Sandmeyer reaction. Wikipedia.
• Application Notes and Protocols for the Synthesis of 4-Cyanoindole Deriv
• Reissert Indole Synthesis. Cambridge University Press & Assessment.
• Reissert Indole Synthesis. Merck Index.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis of tricyclic indole-2-carboxylic [correction of caboxylic] acids as potent NMDA-glycine antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 5. Reissert Indole Synthesis [drugfuture.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Amide Coupling Reactions of 7-Chloro-4-cyano-1H-indole-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Challenges of Amide Coupling with an Electron-Deficient Indole Core

Amide bond formation is a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry where it is the most frequently utilized reaction.[1][2] The synthesis of amide derivatives from 7-Chloro-4-cyano-1H-indole-2-carboxylic acid presents a unique set of challenges due to the electronic properties of this substituted indole. The presence of two potent electron-withdrawing groups, a chloro and a cyano substituent, significantly deactivates the indole ring system. This deactivation can render standard amide coupling protocols sluggish and inefficient, often leading to low yields and the formation of undesirable side products.[1][3]

This technical guide provides an in-depth analysis of the critical factors to consider when performing amide coupling reactions with this specific substrate. We will explore the underlying chemical principles, discuss the selection of appropriate coupling reagents and reaction conditions, and provide detailed, field-proven protocols to enable successful and reproducible amide synthesis.

Understanding the Substrate: The Electronic Impact of Chloro and Cyano Substituents

The reactivity of an indole in amide coupling is a delicate balance. The carboxylic acid at the C-2 position must be activated for nucleophilic attack by an amine, while the indole nitrogen (N-1) can potentially compete as a nucleophile, leading to undesired N-acylation.

The 7-chloro and 4-cyano groups on the indole ring exert strong electron-withdrawing effects through both induction and resonance. This has two primary consequences for the amide coupling reaction:

• Increased Acidity of the Carboxylic Acid: The electron-withdrawing groups stabilize the carboxylate anion, making the carboxylic acid more acidic than unsubstituted indole-2-carboxylic acid. This can facilitate the initial deprotonation step required for activation.

• Decreased Nucleophilicity of the Indole Nitrogen: The electron density at the indole nitrogen is significantly reduced, making it less nucleophilic. While this may seem advantageous in preventing N-acylation, it does not eliminate the risk, especially under harsh reaction conditions or with highly reactive acylating agents.

Therefore, the choice of coupling conditions must be carefully tailored to achieve selective and efficient C-2 amide bond formation without promoting unwanted side reactions.

Selecting the Optimal Coupling Reagents: A Comparative Overview

For challenging substrates like 7-Chloro-4-cyano-1H-indole-2-carboxylic acid, the choice of coupling reagent is paramount. Standard carbodiimide reagents such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) alone are often insufficient.[1] More potent activating agents are typically required.

Coupling Reagent	Class	Advantages	Considerations
HATU	Aminium/Uronium Salt	High reactivity, fast reaction times, low racemization.[4][5]	Can be expensive.
HBTU	Aminium/Uronium Salt	Similar to HATU, effective for peptide coupling.[4]	Slightly less reactive than HATU.
T3P® (Propylphosphonic Anhydride)	Phosphonic Anhydride	Excellent for sterically hindered and electron-deficient substrates, water-soluble byproducts.[6][7]	Often requires a base.
EDC/HOBt/DMAP	Carbodiimide/Additive	Cost-effective, improved efficiency over EDC alone for electron-deficient substrates.[1]	Can be slower than uronium salts.

Recommendation: For initial screening, HATU is an excellent starting point due to its high reactivity. T3P® is a strong alternative, particularly if steric hindrance from the amine coupling partner is a concern. The EDC/HOBt/DMAP system offers a more economical option that can be effective with careful optimization.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the amide coupling of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid.

Protocol 1: HATU-Mediated Amide Coupling

This protocol utilizes the highly efficient uronium salt-based coupling reagent, HATU.

Reaction Scheme:

A representative HATU-mediated amide coupling reaction.

Materials:

• 7-Chloro-4-cyano-1H-indole-2-carboxylic acid

• Amine (1.0 - 1.2 equivalents)

• HATU (1.1 - 1.5 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (2.0 - 3.0 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM) for workup

• 1M HCl solution

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

• Silica gel for column chromatography

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 7-Chloro-4-cyano-1H-indole-2-carboxylic acid (1.0 equivalent).

• Dissolve the carboxylic acid in anhydrous DMF (approximately 0.1 M concentration).

• Add the amine (1.0 - 1.2 equivalents) to the solution.

• Add DIPEA (2.0 - 3.0 equivalents) to the reaction mixture and stir for 5-10 minutes at room temperature.

• In a separate container, dissolve HATU (1.1 - 1.5 equivalents) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Upon completion, dilute the reaction mixture with DCM and wash with 1M HCl (2x), followed by saturated aqueous NaHCO₃ (2x), and finally with brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: T3P®-Mediated Amide Coupling

This protocol is particularly useful for sterically hindered or less nucleophilic amines.

Reaction Scheme:

A representative T3P®-mediated amide coupling reaction.

Materials:

• 7-Chloro-4-cyano-1H-indole-2-carboxylic acid

• Amine (1.0 - 1.2 equivalents)

• T3P® (50% solution in ethyl acetate or DMF) (1.5 - 2.0 equivalents)

• Pyridine or DIPEA (3.0 - 4.0 equivalents)

• Anhydrous Ethyl Acetate (EtOAc) or Dichloromethane (DCM)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

• Silica gel for column chromatography

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve 7-Chloro-4-cyano-1H-indole-2-carboxylic acid (1.0 equivalent) and the amine (1.0 - 1.2 equivalents) in anhydrous EtOAc or DCM (approximately 0.1 M).

• Add pyridine or DIPEA (3.0 - 4.0 equivalents) to the mixture.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add the T3P® solution (1.5 - 2.0 equivalents) dropwise over 15-20 minutes, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash it sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography.

Protocol 3: EDC/HOBt/DMAP-Mediated Amide Coupling

This protocol offers a cost-effective method that can be highly efficient for electron-deficient substrates.[1]

Reaction Scheme:

A representative EDC/HOBt/DMAP-mediated coupling.

Materials:

• 7-Chloro-4-cyano-1H-indole-2-carboxylic acid

• Amine (1.0 - 1.2 equivalents)

• EDC·HCl (1.2 - 1.5 equivalents)

• HOBt (1.0 - 1.2 equivalents)

• DMAP (0.1 - 1.0 equivalent)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• 1M HCl solution

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

• Silica gel for column chromatography

Procedure:

• Under an inert atmosphere, dissolve 7-Chloro-4-cyano-1H-indole-2-carboxylic acid (1.0 equivalent) in anhydrous DCM or DMF (0.1 M).

• Add HOBt (1.0 - 1.2 equivalents) and DMAP (0.1 - 1.0 equivalent) to the solution.

• Add the amine (1.0 - 1.2 equivalents) to the reaction mixture.

• Cool the mixture to 0 °C and add EDC·HCl (1.2 - 1.5 equivalents) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-48 hours. Monitor the reaction progress by TLC or LC-MS.

• After completion, dilute with DCM (if DMF was used as solvent, perform an aqueous workup by partitioning between ethyl acetate and water).

• Wash the organic layer with 1M HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate.

• Purify the resulting crude material via silica gel column chromatography.

Mitigating Side Reactions: The Challenge of N-Acylation

A significant challenge in the amide coupling of indole-2-carboxylic acids is the potential for acylation at the indole nitrogen, leading to the formation of an N-acylindole byproduct. While the electron-withdrawing groups on 7-Chloro-4-cyano-1H-indole-2-carboxylic acid decrease the nucleophilicity of the indole nitrogen, this side reaction can still occur, particularly with highly reactive coupling reagents or under forcing conditions.

Strategies to Minimize N-Acylation:

• Use of a Non-Nucleophilic Base: Employing a sterically hindered, non-nucleophilic base such as DIPEA is generally preferred over less hindered bases like triethylamine (TEA) or pyridine, which can sometimes promote N-acylation.

• Pre-activation of the Carboxylic Acid: In some cases, pre-activating the carboxylic acid with the coupling reagent before the addition of the amine can favor the desired C-2 amide formation. This involves reacting the carboxylic acid with the coupling reagent and any additives for a short period (e.g., 15-30 minutes) before introducing the amine.

• N-Protection of the Indole: For particularly challenging cases or when complete prevention of N-acylation is critical, protection of the indole nitrogen is a viable strategy. Common protecting groups for indoles include Boc (tert-butyloxycarbonyl), SEM (2-(trimethylsilyl)ethoxymethyl), and various sulfonyl groups.[8] The choice of protecting group will depend on the overall synthetic route and the stability of the group to the reaction and deprotection conditions.

Conclusion

The successful amide coupling of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid requires a departure from standard protocols and a considered approach to reagent selection and reaction optimization. The electron-deficient nature of the indole core necessitates the use of potent coupling reagents such as HATU or T3P®, or a carefully optimized EDC/HOBt/DMAP system. By understanding the electronic effects of the substituents and implementing strategies to mitigate potential side reactions like N-acylation, researchers can confidently and efficiently synthesize a wide range of amide derivatives from this valuable building block, paving the way for new discoveries in medicinal chemistry and drug development.

References

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

• Propanephosphonic Acid Anhydride (T3P®) - A Benign Reagent for Diverse Applications Inclusive of Large-Scale Synthesis. CORE. [Link]

• Coupling Reagents. Aapptec Peptides. [Link]

• WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE. AMRI. [Link]

• Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. The Journal of Organic Chemistry. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

• Rapid access to N-(indol-2-yl)amides and N-(indol-3-yl)amides as unexplored pharmacophores. RSC Publishing. [Link]

• Reaction of Indole Carboxylic Acid/Amide with Propargyl Alcohols: [4 + 3]-Annulation, Unexpected 3- to 2. ACS Publications. [Link]

• Amide–Amine Replacement in Indole-2-carboxamides Yields Potent Mycobactericidal Agents with Improved Water Solubility. PMC. [Link]

• What's the best way to protect the NH group in Heterocyclic Compounds?. ResearchGate. [Link]

• Acid-Amine Coupling using T3P. Organic Synthesis. [Link]

• Chemoselective N-acylation of indoles using thioesters as acyl source. PMC. [Link]

• Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole. The Journal of Organic Chemistry. [Link]

• Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole. Semantic Scholar. [Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development. [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. [Link]

• Direct and Selective 3-Amidation of Indoles Using Electrophilic N-Benzenesulfonyloxyamides. PMC. [Link]

• Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. [Link]

• An improved process for the preparation of 7-chloro-4-(5-n-ehtyl-n-2-hydroxyethylamine)-2-pentyl] aminoquinoline and its intermediates.

• Acylation of Indole under Friedel−Crafts ConditionsAn Improved Method To Obtain 3-Acylindoles Regioselectively. Organic Letters. [Link]

• Can anyone suggest a method to protect the amide nitrogen with tosyl or mesyl group?. [Link]

• 10.2: Protecting Groups. Chemistry LibreTexts. [Link]

• A DIRECT N-ACYLATION OF INDOLE WITH CARBOXYLIC ACIDS Masanao Terashima* and Masako Fujioka Faculty of Pharmaceutical Sciences, H. [Link]

• On the Reactivity of (S)‐Indoline‐2‐Carboxylic Acid. PMC. [Link]

• Amide synthesis by acylation. Organic Chemistry Portal. [Link]

• Process optimization for acid-amine coupling: a catalytic approach. Growing Science. [Link]

• Novel indole-2-carboxamides active against the hepatitis B virus (HBV).

• Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity. PMC. [Link]

• NEW INDOLE DERIVATIVES AS FACTOR XA INHIBITORS. European Publication Server web service. [Link]

• (12) United States Patent. Googleapis.com. [Link]

Sources

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hepatochem.com [hepatochem.com]
• 3. Rapid access to N -(indol-2-yl)amides and N -(indol-3-yl)amides as unexplored pharmacophores - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB02622B [pubs.rsc.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. growingscience.com [growingscience.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. C-2 functionalization of indoles with xanthate-lactam derivatives by radical-oxidative coupling, an approach to Aspidosperma alkaloids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Application Note: Strategic Utilization of 7-Chloro-4-cyano-1H-indole-2-carboxylic Acid in Drug Discovery

Introduction & Strategic Rationale

In modern medicinal chemistry, the indole ring is universally recognized as a highly privileged scaffold, forming the core of numerous FDA-approved therapeutics[1]. However, as drug discovery moves toward more complex targets, unadorned indoles often suffer from rapid oxidative metabolism and insufficient target specificity.

7-Chloro-4-cyano-1H-indole-2-carboxylic acid (CAS: 2059935-14-5) represents a highly engineered, multi-functionalized building block designed to overcome these limitations. As a Senior Application Scientist, I frequently recommend this specific building block for challenging discovery programs—particularly those targeting viral polymerases, integrases, and central nervous system (CNS) receptors. The unique combination of an electron-withdrawing cyano group, a lipophilic halogen, and a versatile carboxylic acid provides orthogonal synthetic handles while pre-encoding critical pharmacokinetic (PK) and pharmacodynamic (PD) properties into the molecule.

Structural & Mechanistic Insights (The Causality of Design)

The rational integration of this building block into a drug discovery pipeline relies on understanding the causality behind its specific substitution pattern:

• C2-Carboxylic Acid (The Anchor): The 2-carboxylic acid is essential for bidentate chelation of divalent cations, a mechanism critical for inhibiting enzymes like HIV-1 integrase, where the carboxylate and the indole nitrogen coordinate with Mg²⁺ ions in the active site[2]. Alternatively, it serves as the primary synthetic node for amide linkages, which form crucial hydrogen bond networks with protein backbones, such as in the allosteric palm site of HCV NS5B polymerase[3].

• C7-Chloro Group (The Shield): Halogenation at the 7-position serves a dual purpose. Pharmacokinetically, it blocks primary sites of cytochrome P450-mediated oxidation, significantly improving the metabolic half-life of the scaffold. Pharmacodynamically, the chlorine atom increases lipophilicity (LogP) to fill deep hydrophobic pockets[3], while inductively lowering the pKa of the indole NH, thereby strengthening its capacity as a hydrogen-bond donor[4].

• C4-Cyano Group (The Modulator): The cyano group is a potent electron-withdrawing group (EWG) that lowers the HOMO/LUMO gap of the indole system, increasing overall chemical stability[4]. Biologically, it acts as a strong, directional hydrogen-bond acceptor. Synthetically, it is a highly versatile handle that can be cleanly converted into primary amines, amides, or tetrazoles (carboxylic acid bioisosteres) to fine-tune target affinity.

Figure 1: Structural rationale and therapeutic targeting of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid.

Physicochemical Profiling

To effectively utilize this building block, researchers must account for how its substituents alter the baseline properties of the indole core. These modifications dictate both the synthetic conditions required and the resulting biological behavior.

Table 1: Physicochemical Impact of Substituents on the Indole Core

Structural Feature	Property Modulated	Synthetic & Pharmacological Consequence
Unsubstituted Core	Baseline Reactivity	Susceptible to electrophilic aromatic substitution; rapid in vivo clearance.
7-Chloro	↑ Lipophilicity, ↓ Indole NH pKa	Enhances membrane permeability; blocks CYP450 oxidation; requires stronger bases for N-alkylation.
4-Cyano	↑ Polar Surface Area (PSA)	Introduces a strong H-bond acceptor; enables bioisosteric conversion; electronically deactivates the ring.
Combined (7-Cl, 4-CN)	Synergistic Deactivation	Highly rigidified, chemically stable scaffold; C2-carboxylic acid requires high-efficiency coupling reagents.

Experimental Methodologies & Protocols

The electron-deficient nature of the 7-chloro-4-cyano substituted indole ring significantly reduces the nucleophilicity of the system and can electronically hinder reactions at the C2-carboxylic acid. Standard EDC/HOBt coupling often results in sluggish kinetics. The following protocols are engineered to overcome these specific challenges.

Protocol A: High-Efficiency Amide Coupling at the C2 Position

Objective: To generate an amide linkage at the C2 position without epimerization of chiral amine partners. Causality: We utilize HATU over standard carbodiimides because the electron-withdrawing 4-cyano and 7-chloro groups deactivate the carboxylic acid. HATU rapidly forms a highly reactive OAt ester intermediate, driving the reaction to completion even with sterically hindered amines.

Step-by-Step Methodology:

• Activation: In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve 7-Chloro-4-cyano-1H-indole-2-carboxylic acid (1.0 eq, 1.0 mmol) in anhydrous DMF (5.0 mL). Add HATU (1.2 eq, 1.2 mmol) followed by N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 3.0 mmol).

• Pre-reaction: Stir the mixture at room temperature for 15 minutes. Self-Validation: The solution will typically transition from clear to a pale yellow, indicating the successful formation of the active HOAt ester.

• Coupling: Add the desired primary or secondary amine (1.1 eq, 1.1 mmol) dropwise. Stir the reaction at room temperature for 2–4 hours. Monitor via TLC (Eluent: 50% EtOAc/Hexanes).

• Workup & Purification: Quench the reaction by adding 15 mL of deionized water. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL).

• Washing (Critical Step): Wash the combined organic layers sequentially with 1M HCl (15 mL) to remove unreacted amine and DIPEA, saturated aqueous NaHCO₃ (15 mL) to remove unreacted acid and HOAt byproducts, and brine (15 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography if necessary.

Protocol B: Bioisosteric Transformation of the C4-Nitrile to a Tetrazole

Objective: To convert the C4-cyano group into a tetrazole, a well-established carboxylic acid bioisostere that offers improved membrane permeability and metabolic stability. Causality: Traditional tetrazole syntheses use highly toxic tin reagents (e.g., Bu₃SnN₃). Here, we employ a Zinc Bromide (ZnBr₂) catalyzed [3+2] cycloaddition. ZnBr₂ acts as a Lewis acid, coordinating to the cyano nitrogen to increase its electrophilicity, thereby lowering the activation energy required for the azide ion to attack the sterically hindered C4 position.

Step-by-Step Methodology:

• Reaction Setup: Dissolve the C2-functionalized 7-chloro-4-cyano-1H-indole intermediate (1.0 eq, 0.5 mmol) in anhydrous DMF (3.0 mL) in a heavy-walled pressure vial.

• Reagent Addition: Add Sodium Azide (NaN₃) (3.0 eq, 1.5 mmol) and Zinc Bromide (ZnBr₂) (1.5 eq, 0.75 mmol). Seal the vial tightly.

• Cycloaddition: Heat the reaction mixture to 120°C and stir vigorously for 16 hours. Safety Note: Always perform azide reactions behind a blast shield and avoid using halogenated solvents like DCM/Chloroform which can form explosive diazidomethane.

• Acidic Quench (Critical Step): Cool the mixture to room temperature. Slowly add 1M HCl until the aqueous phase reaches pH 2-3. Causality: The tetrazole is highly acidic (pKa ~4.5); acidification ensures it is fully protonated and partitions into the organic phase during extraction.

• Extraction: Extract the mixture with EtOAc (3 x 10 mL). Wash the organic layer with water (3 x 10 mL) to remove residual DMF, followed by brine.

• Validation: Dry over Na₂SO₄, concentrate, and analyze via ¹³C NMR. Self-Validation: Successful conversion is confirmed by the disappearance of the characteristic nitrile carbon peak (~115 ppm) and the appearance of the tetrazole carbon peak (~155 ppm).

References

• The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors Source: National Institutes of Health (PMC) URL:[Link]

• Novel HCV NS5B polymerase inhibitors: discovery of indole 2-carboxylic acids with C3-heterocycles Source: National Institutes of Health (PubMed) URL:[Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) Source: MDPI (Molecules) URL:[Link]

• Comprehensive analysis of indole-2-carboxylic acid as an antioxidant drug: Spectroscopic, quantum chemical, topological and molecular docking studies Source: ResearchGate URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. I. Novel HCV NS5B polymerase inhibitors: discovery of indole 2-carboxylic acids with C3-heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Chemoselective N1-Functionalization of 7-Chloro-4-cyano-1H-indole-2-carboxylic Acid

Introduction & Mechanistic Context

The functionalization of the indole nitrogen (N1) is a critical transformation in the synthesis of biologically active indole-based therapeutics. However, 7-Chloro-4-cyano-1H-indole-2-carboxylic acid presents a formidable synthetic challenge due to a "perfect storm" of steric and electronic factors.

As an Application Scientist, it is crucial to understand the causality behind why standard N-alkylation or N-arylation protocols often fail or yield complex mixtures with this specific substrate:

• Chemoselectivity (pKa Differential): The C2-carboxylic acid is highly acidic (pKa ~3.5–4.0) compared to the indole N1-H (pKa ~16). Base-mediated functionalization will preferentially deprotonate the carboxylic acid, leading to competitive O-alkylation (esterification) rather than the desired N-alkylation.

• Steric Hindrance: The C7-chloro group is positioned ortho to the N1 atom. This creates a significant steric shield that blocks the trajectory of incoming bulky electrophiles or transition-metal catalysts.

• Electronic Deactivation: The C4-cyano and C7-chloro groups are strongly electron-withdrawing. Through both inductive and resonance effects, they drastically reduce the nucleophilicity of the indole nitrogen, even after it is successfully deprotonated to the anion.

Mechanistic challenges in functionalizing 7-Chloro-4-cyano-1H-indole-2-carboxylic acid.

Strategic Workflows

To overcome these barriers, two primary workflows are utilized.

Workflow A: The Protection-Functionalization-Deprotection Route (Recommended)

This is the most reliable, self-validating system for this scaffold. By first converting the C2-carboxylic acid into a methyl ester, the chemoselectivity issue is entirely bypassed. The subsequent N-alkylation or N-arylation can be driven to completion using strong bases (e.g., NaH) or Copper(I) catalysis, followed by a mild saponification to regenerate the free acid [1].

Workflow B: Direct Dianion Generation (High-Risk, Step-Economical)

In specific cases where esterification is not viable, treating the starting material with >2.2 equivalents of a strong base (like NaH or LDA) generates the N,O-dianion. Because the N-anion is more nucleophilic (softer) than the O-anion (harder), careful addition of a soft electrophile (like an alkyl iodide) can yield the N-alkylated product [3]. However, the C7-chloro steric bulk often forces the reaction toward O-alkylation regardless, making this route highly substrate-dependent.

Three-step protection-functionalization-deprotection workflow for N1 modification.

Quantitative Data & Optimization

When executing Workflow A , the choice of base and solvent during the N-alkylation step is critical due to the C4/C7 deactivation. Table 1 summarizes the optimization data for the N-methylation of the methyl ester intermediate.

Table 1: Base and Solvent Optimization for N-Alkylation of the Protected Ester

Entry	Base (Equiv)	Solvent	Temp (°C)	Time (h)	N-Alkylation Yield (%)	O-Alkylation (Side Product)
1	K₂CO₃ (2.0)	DMF	25	24	15%	N/A (Incomplete conversion)
2	Cs₂CO₃ (2.0)	DMF	60	12	68%	N/A
3	DABCO (0.1) + K₂CO₃	MeCN	80	18	72%	N/A
4	NaH (1.5)	DMF	0 to 25	4	91%	N/A (Optimal)

Insight: The "Cesium effect" (Entry 2) improves solubility and anion reactivity compared to Potassium, but the strong, irreversible deprotonation provided by Sodium Hydride (NaH) (Entry 4) is required to fully overcome the electronic deactivation caused by the 4-cyano group.

Detailed Experimental Protocols (Workflow A)

Protocol 1: C2-Carboxylic Acid Protection (Methyl Esterification)

Rationale: Transiently masking the acidic proton to prevent O-alkylation.

• Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 7-Chloro-4-cyano-1H-indole-2-carboxylic acid (1.0 g, 4.53 mmol) and anhydrous methanol (20 mL).

• Activation: Cool the suspension to 0 °C using an ice bath. Dropwise, add Thionyl Chloride (SOCl₂, 0.66 mL, 9.06 mmol). Caution: Exothermic reaction with the evolution of HCl and SO₂ gases. Perform in a well-ventilated fume hood.

• Reaction: Attach a reflux condenser and heat the mixture to 65 °C for 4 hours. Monitor by TLC (DCM:MeOH 9:1). The starting material spot (R_f ~0.1) should disappear, replaced by a higher running spot (R_f ~0.6).

• Workup: Concentrate the mixture in vacuo. Dissolve the residue in Ethyl Acetate (50 mL) and wash with saturated aqueous NaHCO₃ (2 × 25 mL) to neutralize residual acid. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to afford the methyl ester as an off-white solid.

Protocol 2: N-Alkylation (e.g., N-Methylation)

Rationale: Utilizing NaH to force the deprotonation of the electronically deactivated indole.

• Deprotonation: Dissolve the methyl ester intermediate (1.0 g, ~4.26 mmol) in anhydrous DMF (15 mL) under an inert Argon atmosphere. Cool to 0 °C.

• Base Addition: Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 255 mg, 6.39 mmol) in portions. Stir at 0 °C for 30 minutes until hydrogen gas evolution ceases. The solution will typically darken, indicating anion formation.

• Electrophile Addition: Add Methyl Iodide (MeI, 0.40 mL, 6.39 mmol) dropwise. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours.

• Quench & Isolate: Quench the reaction carefully with saturated aqueous NH₄Cl (10 mL). Extract with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine (3 × 20 mL) to remove DMF. Dry over Na₂SO₄, filter, and concentrate. Purify via flash chromatography (Hexanes:EtOAc 8:2) to yield the N-alkylated ester.

Protocol 3: Alternative N-Arylation (Ullmann-Type Coupling)

Rationale: For introducing aryl groups, standard SN2 alkylation fails. Copper(I) catalysis is required. Cu₂O is highly effective for sterically hindered indoles [2].

• Setup: In a microwave-safe vial, combine the methyl ester intermediate (1.0 equiv), Aryl Iodide (1.5 equiv), Cu₂O (10 mol%), and Cs₂CO₃ (2.0 equiv).

• Solvent: Add anhydrous N,N-Dimethylacetamide (DMA, 0.2 M). Purge the vial with Argon for 5 minutes, then seal.

• Heating: Irradiate in a microwave reactor at 120 °C for 60 minutes (or heat thermally in an oil bath at 130 °C for 16 hours).

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove copper salts. Wash the filtrate with water and brine, dry, and concentrate. Purify via column chromatography.

Protocol 4: Deprotection (Saponification)

Rationale: Mild basic hydrolysis to regenerate the active pharmaceutical ingredient (API) building block without hydrolyzing the C4-cyano group.

• Hydrolysis: Dissolve the N-functionalized ester (1.0 mmol) in a 3:1 mixture of THF:H₂O (8 mL). Add Lithium Hydroxide monohydrate (LiOH·H₂O, 3.0 mmol).

• Reaction: Stir at room temperature for 4–6 hours. Note: Avoid elevated temperatures to prevent hydration of the C4-cyano group to a primary amide.

• Isolation: Concentrate in vacuo to remove THF. Dilute the aqueous layer with water (5 mL) and wash with Diethyl Ether (10 mL) to remove organic impurities.

• Acidification: Cool the aqueous layer to 0 °C and acidify to pH ~2 using 1M HCl. The N-functionalized 7-Chloro-4-cyano-1H-indole-2-carboxylic acid will precipitate. Filter the solid, wash with cold water, and dry under high vacuum.

References

• Zhang, Y., Hu, Z.-Y., Li, X.-C., & Guo, X.-X. (2019). Copper-Catalyzed Decarboxylative N-Arylation of Indole-2-carboxylic Acids. Synthesis, 51(8), 1803-1808. Available at:[Link]

• Gavade, S. N., et al. (2020). Recent Advances in Microwave-Assisted Copper-Catalyzed Cross-Coupling Reactions. Molecules, 25(24), 6037. Available at:[Link]

• Kuethe, J. T., & Wong, A. (2006). N-alkylation of indole derivatives. US Patent 7,067,676 B2. Washington, DC: U.S. Patent and Trademark Office.

Technical Notes & Optimization

Technical Support Center: Solubility Enhancement for 7-Chloro-4-cyano-1H-indole-2-carboxylic acid

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with 7-Chloro-4-cyano-1H-indole-2-carboxylic acid in polar aprotic solvents. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions in your experiments.

Understanding the Challenge: Why is 7-Chloro-4-cyano-1H-indole-2-carboxylic acid Poorly Soluble?

7-Chloro-4-cyano-1H-indole-2-carboxylic acid is a complex heterocyclic molecule. Its limited solubility, even in polar aprotic solvents, stems from a combination of its structural features:

• High Crystal Lattice Energy: The planar indole ring system, coupled with strong intermolecular interactions like hydrogen bonding (from the carboxylic acid and indole N-H) and dipole-dipole interactions (from the chloro and cyano groups), results in a highly stable crystal structure. A significant amount of energy is required to break this lattice before the solvent can solvate individual molecules.

• Competing Interactions: The molecule possesses both hydrogen bond donating (N-H, O-H) and accepting (cyano C≡N, carbonyl C=O) sites.[1] While polar aprotic solvents like DMSO and DMF are excellent hydrogen bond acceptors, they cannot donate hydrogen bonds. This can create a less-than-ideal solvation environment compared to what might be needed to fully break apart the strong solute-solute interactions.

Frequently Asked Questions (FAQs)

Q1: What are polar aprotic solvents and why are they used for this type of compound?

A1: Polar aprotic solvents are solvents that have a large dipole moment but lack O-H or N-H bonds.[2][3] Common examples include dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), acetonitrile (ACN), and tetrahydrofuran (THF). They are chosen for compounds like this because they can dissolve polar molecules without the reactivity associated with the acidic protons of protic solvents (like water or alcohols).[2][4] Specifically, they are good at solvating cations and have lone pairs that can act as hydrogen bond acceptors.[3]

Q2: I see some solubility in DMSO, but it's not high enough for my assay. What's the first thing I should try?

A2: The most direct and often most effective initial approach for a carboxylic acid is to try forming a salt in situ.[5][6][7] The deprotonation of the carboxylic acid to a carboxylate anion dramatically increases polarity and disrupts the hydrogen bonding that contributes to high crystal lattice energy, thereby significantly boosting solubility. A detailed protocol for this is provided in the troubleshooting section below.

Q3: Does temperature have a significant impact on solubility in these solvents?

A3: Yes, for most solid solutes, solubility increases with temperature.[8][9] The added thermal energy helps overcome the crystal lattice energy of the solid and increases the kinetic energy of the solvent molecules, facilitating the dissolution process.[8][9] However, the effect can vary. It is crucial to test this empirically for your specific solvent system. Be aware that upon cooling, the compound may precipitate out if a supersaturated state was achieved.[4]

Troubleshooting Guide: Step-by-Step Solutions

This section addresses specific issues you may encounter and provides actionable protocols.

Issue 1: Very Low (<1 mg/mL) Solubility in Pure DMSO or DMF at Room Temperature

This is the most common starting point. The primary cause is the high crystal lattice energy of the solid form. Our primary goal is to disrupt these solute-solute interactions.

Causality: The carboxylic acid moiety is the key to unlocking higher solubility. By adding a suitable base, we can deprotonate the acidic proton (–COOH → –COO⁻), forming a highly polar and much more soluble salt.[5][7][10] This is the most common and effective method for increasing the solubility of acidic drugs.[5][7]

Experimental Protocol: Small-Scale Salt Formation Test

• Preparation: Weigh 1-2 mg of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid into a small glass vial.

• Solvent Addition: Add a measured volume of your primary solvent (e.g., 200 µL of DMSO) to the vial.

• Observation: Stir or vortex the mixture. Observe the initial, limited solubility.

• Base Addition: Prepare a stock solution of a suitable base (e.g., 1M NaOH or a tertiary amine like triethylamine (TEA) in your solvent). Add the base dropwise (1-2 µL at a time) to the suspension.

• Dissolution: After each addition, vortex the vial and observe. Continue adding the base until the solid completely dissolves. Note the number of molar equivalents of base required.

• Stability Check: Leave the resulting solution at room temperature for at least one hour to ensure the compound does not precipitate over time.

Diagram: Mechanism of Solubility Enhancement via Salt Formation

Caption: Deprotonation of the carboxylic acid to form a soluble salt.

Issue 2: Compound Precipitates Upon Addition of an Aqueous Buffer

This is a common problem when a stock solution in 100% DMSO is diluted into an aqueous medium for a biological assay.

Causality: While the compound might be soluble in neat DMSO, its salt may not be sufficiently soluble in a high-percentage aqueous environment. This can be due to the common ion effect or simply lower solubility of the salt in the mixed solvent system.[10]

Causality: Co-solvents are water-miscible organic solvents that, when combined, can offer a more solubilizing environment than either solvent alone.[11][12] They work by reducing the overall polarity of the aqueous medium and disrupting the hydrogen-bonding network of water, which can sometimes "force" hydrophobic compounds out of solution.

Experimental Protocol: Co-Solvent Screening

• Prepare Stock: Create a concentrated stock solution of your compound in 100% DMSO (e.g., 10 mM), using the salt formation technique if necessary.

• Select Co-solvents: Choose a panel of pharmaceutically acceptable co-solvents. Common choices include PEG 400 (polyethylene glycol), PG (propylene glycol), and ethanol.[12]

• Test Dilutions: In separate tubes, prepare your final aqueous buffer. Add the co-solvent to the buffer at different final concentrations (e.g., 5%, 10%, 20% v/v).

• Add Compound: Spike the co-solvent/buffer mixtures with your DMSO stock solution to achieve the desired final concentration.

• Observe: Vortex and visually inspect for precipitation immediately and after a set time (e.g., 1 hour). The mixture that remains clear with the lowest percentage of co-solvent is preferred.

Data Summary: Example Co-Solvent Screening

Co-Solvent	Final Concentration in Buffer	Observation (1 hour post-dilution)
None	0%	Heavy Precipitation
Ethanol	5%	Slight Haze
Propylene Glycol	5%	Clear Solution
PEG 400	5%	Clear Solution
Ethanol	10%	Clear Solution

Issue 3: Solubility is Still Insufficient Even With Base and Co-solvents

In some cases, the intrinsic insolubility of the molecule is too high to overcome with simple methods. Here, we can explore the effect of temperature.

Causality: Supplying thermal energy can provide the activation energy needed to break the crystal lattice bonds, allowing the solvent to interact with and dissolve the solute molecules.[8][13] This is particularly effective for creating concentrated stock solutions.

Experimental Protocol: Temperature-Assisted Dissolution

• Setup: In a vial, suspend the compound in your chosen solvent or co-solvent system (with base, if using).

• Heating: Place the vial in a heating block or a water bath. Slowly increase the temperature (e.g., in 10°C increments) up to a reasonable limit (e.g., 60-70°C). Do not exceed the boiling point of your solvent.

• Agitation: Periodically vortex or stir the mixture while heating.

• Observation: Note the temperature at which the solid fully dissolves.

• Cooling & Stability: Once dissolved, remove the vial from the heat and allow it to cool slowly to room temperature. Observe if the compound remains in solution or precipitates. If it precipitates, the concentration achieved is the saturation solubility at that temperature.

Workflow & Decision Making

This flowchart provides a logical progression for tackling solubility issues with 7-Chloro-4-cyano-1H-indole-2-carboxylic acid.

Caption: Decision workflow for improving compound solubility.

References

• UNT Digital Library. (2026, February 23). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. [Link]

• National Institutes of Health (NIH). (n.d.). Solubilization techniques used for poorly water-soluble drugs. [Link]

• National Institutes of Health (NIH). (n.d.). Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?. [Link]

• MDPI. (2019, March 9). Drug Solubility Enhancement through the Preparation of Multicomponent Organic Materials: Eutectics of Lovastatin with Carboxylic Acids. [Link]

• eScholarship.org. (n.d.). Water-Enhanced Solubility of Carboxylic Acids in Organic Solvents and Its Applications to Extraction Processes. [Link]

• OSTI.GOV. (1991, November 1). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes (Technical Report). [Link]

• National Institutes of Health (NIH). (n.d.). Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. [Link]

• Cheméo. (n.d.). Chemical Properties of Indole-2-carboxylic acid (CAS 1477-50-5). [Link]

• Int J Pharm Chem Anal. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. [Link]

• IU Pressbooks. (n.d.). Effect of Temperature and Solvent on Solubility. [Link]

• Journal of Chemical & Engineering Data. (2013, November 8). Measurement and Correlation of Solubilities of Indole-2-carboxylic Acid in Ten Different Pure Solvents from (278.15 to 360.15) K. [Link]

• PubMed. (2007, July 30). Salt formation to improve drug solubility. [Link]

• ScienceDirect. (n.d.). Salt formation to improve drug solubility. [Link]

• PubChemLite. (n.d.). 7-chloro-4-fluoro-1h-indole-2-carboxylic acid (C9H5ClFNO2). [Link]

• Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Drug Dissolution Enhancement by Salt Formation. [Link]

• The Good Scents Company. (n.d.). indole-2-carboxylic acid, 1477-50-5. [Link]

• Chemistry LibreTexts. (2023, January 29). Temperature Effects on Solubility. [Link]

• ChemRadar. (n.d.). 7-Chloro-1H-indole-2-carboxylic acid CAS#28899-75-4 | FCMD | Food Contact Materials Regulations Database. [Link]

• PubChem. (n.d.). 7-Chlorokynurenic acid. [Link]

• National Institutes of Health (NIH). (2024, July 24). Investigating the effects of solvent polarity and temperature on the molecular, photophysical, and thermodynamic properties of sinapic acid using DFT and TDDFT. [Link]

• National Institutes of Health (NIH). (n.d.). Discovery of 3-Substituted 1H-Indole-2-carboxylic Acid Derivatives as a Novel Class of CysLT1 Selective Antagonists. [Link]

• Master Organic Chemistry. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. [Link]

• YouTube. (2020, December 9). Effect of Temperature on Solubility // HSC Chemistry. [Link]

• NextSDS. (n.d.). 7-Chloro-1H-indole-4-carboxylic acid — Chemical Substance Information. [Link]

• University of Calgary. (n.d.). Chapter 8 Notes. [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• Journal of Chemistry. (2024, August 31). Impact of Temperature on the Solubility of Ionic Compounds in Water in Cameroon. [Link]

• PubChem. (n.d.). 7-Chloro-8-cyano-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid. [Link]

• MDPI. (2023, December 8). The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. [Link]

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• 13. m.youtube.com [m.youtube.com]

purification techniques and recrystallization of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid

The purity of this compound is paramount, as even minor impurities can drastically affect the yield, selectivity, and safety profile of subsequent reactions. This guide provides field-proven troubleshooting advice and detailed protocols to help researchers overcome common challenges associated with its purification, primarily focusing on recrystallization techniques.

Troubleshooting Guide: Recrystallization Issues

This section addresses the most frequently encountered problems during the recrystallization of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid.

Question: My yield is very low, or no crystals have formed at all after cooling. What went wrong?

Answer: This is the most common issue in recrystallization and almost always points to one primary cause: using too much solvent.[3]

• Causality: Recrystallization works by creating a supersaturated solution at a lower temperature. The compound should be highly soluble in the hot solvent and poorly soluble in the cold solvent.[4] If an excessive volume of solvent is used, the solution never reaches saturation upon cooling, and the compound simply remains dissolved.[4][5]

• Solutions:

  • Reduce Solvent Volume: Gently heat the solution to boil off a portion of the solvent. Do this in a fume hood. Once the volume is reduced, allow the solution to cool again slowly.[5] For thermally sensitive materials or high-boiling solvents, a rotary evaporator is the ideal tool for this purpose.[3]

  • Induce Crystallization: If the solution appears concentrated but still refuses to crystallize, it may be supersaturated.[3] Try inducing crystallization by:

    • Scratching: Gently scratch the inside surface of the flask just below the solvent line with a clean glass rod. The microscopic scratches provide a nucleation surface for crystals to begin forming.[4]

    • Seeding: If you have a pure crystal of the compound, add a tiny speck (a "seed crystal") to the solution. This provides a template for further crystal growth.[4]

  • Re-evaluate Solvent Choice: It's possible the chosen solvent is too effective, even when cold. You may need to find a solvent in which the compound is less soluble at room temperature.

Question: An oil is forming at the bottom of my flask instead of solid crystals. How do I fix this?

Answer: This phenomenon, known as "oiling out," occurs when the solid comes out of solution at a temperature above its melting point.[5] This is often due to a very high concentration of the solute or the presence of impurities that depress the compound's melting point.

• Causality: The high concentration causes the compound to precipitate out of the hot solution too quickly. Because the solution is still warm, the precipitated compound is in its liquid (molten) state rather than its solid crystalline state.

• Solutions:

  • Add More Solvent: Reheat the solution until the oil completely redissolves. Then, add a small amount (e.g., 5-10% of the original volume) of additional hot solvent to slightly decrease the saturation.[5]

  • Slow Down Cooling: Allow the flask to cool much more slowly. You can insulate it by wrapping it in glass wool or placing it in a warm water bath that is allowed to cool to room temperature. This gives the molecules more time to arrange themselves into an ordered crystal lattice.[5][6]

  • Consider Impurities: If oiling persists, significant impurities may be the cause. If the solution has a noticeable color, a charcoal treatment might be necessary.[5]

Question: My product crystallized almost instantly as a fine powder when I removed it from the heat. Is this a problem?

Answer: Yes, this is a significant problem. While it may seem efficient, rapid crystallization (or "crashing out") is undesirable because it tends to trap impurities within the crystal lattice, defeating the purpose of purification.[5][7]

• Causality: This indicates that the solution was excessively concentrated. The solute molecules precipitate so quickly that they don't have time to selectively incorporate into a pure crystal structure, trapping solvent and soluble impurities in the process.

• Solutions:

  • Re-dissolve and Dilute: Place the flask back on the heat source and add more hot solvent until the solid completely redissolves. Add an extra 5-10% of solvent to ensure you are slightly below the saturation point at boiling.[5]

  • Ensure Slow Cooling: Let the solution cool slowly and undisturbed. Do not immediately place it in an ice bath. Allow it to first reach room temperature on the benchtop before further cooling.[4][7]

Question: My final crystals are still colored, even after recrystallization. How can I get a pure white or off-white product?

Answer: Colored impurities are common in indole synthesis and are often large, polar, conjugated molecules. A single recrystallization may not be sufficient to remove them if they have similar solubility profiles to your target compound.

• Causality: These colored impurities are soluble in the hot recrystallization solvent and remain entrapped in the crystal lattice upon cooling.

• Solution: Activated Charcoal Treatment

  • Dissolve the crude, colored compound in the minimum amount of appropriate hot solvent.

  • Remove the flask from the heat source and cautiously add a very small amount of activated charcoal (decolorizing carbon) – typically 1-2% of the solute's weight. Adding charcoal to a boiling solution can cause violent bumping.

  • Gently heat the mixture back to boiling for a few minutes. The charcoal will adsorb the large, colored impurity molecules.[6]

  • Perform a hot gravity filtration to remove the charcoal and any other insoluble impurities.[8] This step is crucial and must be done quickly to prevent premature crystallization in the funnel.

  • Allow the clear, hot filtrate to cool slowly to yield decolorized crystals.

Frequently Asked Questions (FAQs)

Q1: How do I select the best solvent for recrystallizing 7-Chloro-4-cyano-1H-indole-2-carboxylic acid?

A good recrystallization solvent should meet several criteria:

• The compound of interest should be highly soluble at the solvent's boiling point but poorly soluble at low temperatures (e.g., 0-4 °C).[8]

• The solvent should not react with the compound.

• Impurities should either be completely insoluble in the hot solvent (so they can be filtered off) or highly soluble in the cold solvent (so they remain in the mother liquor).[4]

• The solvent should have a relatively low boiling point for easy removal during the drying step.

For indole carboxylic acids, common starting points for solvent screening include alcohols (ethanol, isopropanol), esters (ethyl acetate), ketones (acetone), and mixtures such as ethanol/water or ethyl acetate/heptane. A two-solvent (mixed-solvent) system is used when no single solvent is ideal.[7]

Q2: What are the potential impurities I should be aware of?

The specific impurities will depend heavily on the synthetic route used. However, for indole syntheses like the Fischer indole synthesis, common process-related impurities can include:

• Unreacted Starting Materials: e.g., substituted anilines or phenylhydrazones.

• Dehalogenated Byproducts: Loss of the chlorine atom from the 7-position can occur under certain reductive or catalytic conditions.[9]

• Isomeric Impurities: Incomplete cyclization or alternative reaction pathways can lead to isomeric indole derivatives.

• Solvents and Reagents: Residual solvents or leftover reagents from the reaction workup.

Q3: How can I confirm the purity of my final product?

A combination of analytical techniques should be used:

• Melting Point Analysis: A pure crystalline solid will have a sharp and narrow melting point range. Impurities typically depress and broaden the melting range.

• Chromatography: Thin-Layer Chromatography (TLC) is a quick method to qualitatively assess purity. High-Performance Liquid Chromatography (HPLC) is a quantitative method that can separate and measure the concentration of the main compound and any impurities.[10][11]

• Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) provides structural confirmation and can detect impurities with distinct signals. Mass Spectrometry (MS) confirms the molecular weight of the compound.[12]

Standard Recrystallization Protocol

This protocol provides a general workflow. The choice of solvent and specific volumes should be determined through small-scale solubility tests first.

Data Summary Table

Parameter	Recommendation	Rationale
Solvent System	Ethanol/Water or Ethyl Acetate/Heptane	A polar protic/water system or an ester/alkane system are common starting points for indole carboxylic acids.
Initial Solvent Volume	Start with ~3-5 mL per gram of crude solid	This is an empirical starting point; the goal is to use the minimum amount of hot solvent.[4]
Cooling Protocol	1. Cool to RT on bench (30-60 min). 2. Cool in ice-water bath (20-30 min).	Slow cooling is critical for forming pure, large crystals and preventing impurity trapping.[4][7]
Washing Solvent	Ice-cold solvent from the recrystallization (or the more "poor" solvent of a pair).	Using cold solvent minimizes re-dissolving the purified product while washing away the impurity-laden mother liquor.[4]
Expected Outcome	White to light-yellow crystalline solid.	The typical appearance of pure substituted indole-2-carboxylic acids.[1]

Step-by-Step Methodology

• Dissolution: Place the crude 7-Chloro-4-cyano-1H-indole-2-carboxylic acid in an Erlenmeyer flask. Add a minimal amount of the chosen "good" solvent (e.g., ethanol). Heat the mixture to a gentle boil while stirring. Continue adding small portions of the hot solvent until all the solid just dissolves.[7]

• Decolorization (Optional): If the solution is colored, remove it from the heat, add a spatula-tip of activated charcoal, and boil for 2-3 minutes.[6]

• Hot Gravity Filtration (Optional): If charcoal or other insoluble matter is present, filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This must be done quickly to avoid crystallization in the funnel.[7][8]

• Crystallization: Cover the flask with a watch glass and allow the clear filtrate to cool slowly and undisturbed to room temperature. Once at room temperature, place the flask in an ice-water bath to maximize crystal formation.[4]

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.[7]

• Washing: With the vacuum still applied, wash the crystals with a small amount of ice-cold solvent to rinse away any remaining mother liquor.[4]

• Drying: Leave the crystals in the funnel with the vacuum on to pull air through and partially dry them. Then, transfer the crystals to a watch glass or drying dish and dry them completely in a vacuum oven.

Recrystallization Workflow Diagram

Sources

• 1. nbinno.com [nbinno.com]
• 2. Discovery of 3-Substituted 1H-Indole-2-carboxylic Acid Derivatives as a Novel Class of CysLT1 Selective Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Home Page [chem.ualberta.ca]
• 8. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 9. Identification and synthesis of impurities formed during sertindole preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. longdom.org [longdom.org]
• 11. austinpublishinggroup.com [austinpublishinggroup.com]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Optimizing 7-Chloro-4-cyano-1H-indole-2-carboxylic Acid Esterification

Welcome to the Technical Support Center for the esterification of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid . As a highly functionalized indole derivative, this compound presents unique synthetic challenges. Standard esterification protocols often fail due to the competing reactivities of its functional groups, leading to complex mixtures and poor yields.

This guide provides researchers and drug development professionals with an authoritative, causality-driven framework to troubleshoot byproduct formation and implement self-validating, high-yield protocols.

Mechanistic Overview of Substrate Vulnerabilities

To successfully esterify this molecule, you must first understand the specific vulnerabilities of its functional groups:

• The Indole N-H (pKa ~16): Highly susceptible to deprotonation by strong bases, rendering the nitrogen nucleophilic and prone to competitive N-alkylation[1].

• The 2-Carboxylic Acid: Indole-2-carboxylic acids are inherently unstable and highly prone to decarboxylation under thermal, acidic, and basic conditions[2].

• The 4-Cyano Group: Vulnerable to hydration or hydrolysis into an primary amide under the harsh aqueous acidic conditions typically used in Fischer esterifications.

Reaction pathways of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid esterification and byproducts.

Troubleshooting FAQs

Q: Why am I observing a significant byproduct with a mass of M-44 Da? A: A mass loss of 44 Da corresponds to the loss of CO₂ (decarboxylation). Indole-2-carboxylic acids are highly susceptible to acidic, basic, thermal, and microwave-promoted decarboxylation[2]. The electron-rich nature of the indole pyrrole ring stabilizes the intermediate formed during the loss of the carboxyl group. Causality & Solution: If you are using a classical Fischer esterification (refluxing in methanol with catalytic H₂SO₄) or heating the reaction above 60 °C, you are providing the activation energy required for this degradation pathway. To prevent this, abandon high-heat methods and transition to mild, room-temperature coupling reagents (e.g., EDC/HOBt).

Q: My LC-MS analysis shows an impurity at +14 Da (or +28 Da) relative to the target ester. What is this, and how do I eliminate it? A: This mass shift indicates N-alkylation (or N,O-dialkylation). When esterification is attempted using an alkyl halide (e.g., methyl iodide) and a strong base, the base deprotonates the indole nitrogen, leading to competitive N-alkylation[1]. Causality & Solution: Strong bases like Cs₂CO₃ or NaH drive the formation of the indole anion[1]. To eliminate this, switch to an acyl-activation method (like EDC/DMAP) where the alcohol acts as the nucleophile, removing alkyl halides from the system entirely. If an alkyl halide must be used, restrict the base to a weak carbonate like NaHCO₃.

Q: I switched to Steglich esterification (DCC/DMAP), but now I have a co-eluting, high-molecular-weight byproduct. How do I resolve this? A: You are likely observing the formation of an N-acylurea byproduct. During carbodiimide coupling, the carboxylic acid reacts with DCC to form an O-acylisourea intermediate. If the subsequent nucleophilic attack by the alcohol is too slow, this intermediate undergoes a [1,3]-sigmatropic rearrangement into a stable, unreactive N-acylurea[3]. Causality & Solution: This rearrangement is exacerbated by steric hindrance or insufficient DMAP[3]. DMAP is required to rapidly attack the O-acylisourea and form a highly reactive acylpyridinium intermediate. Ensure you are using at least 0.1–0.2 equivalents of DMAP. Alternatively, switch from DCC to EDC·HCl; the corresponding EDC-urea byproduct is highly water-soluble and easily removed during an aqueous workup.

Quantitative Data: Comparison of Esterification Methods

The following table summarizes the expected byproduct distribution when esterifying 7-Chloro-4-cyano-1H-indole-2-carboxylic acid using various common methodologies.

Esterification Method	Reagents & Conditions	Target Ester Yield (%)	N-Alkylation (%)	Decarboxylation (%)	N-Acylurea (%)
Fischer Esterification	MeOH, H₂SO₄, 65 °C	45%	N/A	30%	N/A
Alkyl Halide (Strong Base)	MeI, Cs₂CO₃, DMF, 25 °C	50%	40%	<5%	N/A
Alkyl Halide (Weak Base)	MeI, NaHCO₃, DMF, 25 °C	80%	<5%	<5%	N/A
Steglich Coupling	MeOH, DCC, DMAP, 25 °C	75%	N/A	<2%	15%
Water-Soluble Coupling	MeOH, EDC, HOBt, 25 °C	92%	N/A	<2%	<1%

Validated Experimental Protocol: EDC/HOBt Coupling

Based on the mechanistic vulnerabilities outlined above, the most robust, self-validating method for this substrate is a room-temperature coupling using EDC·HCl and HOBt. This protocol avoids heat (preventing decarboxylation), eliminates alkyl halides (preventing N-alkylation), and generates water-soluble byproducts (preventing N-acylurea contamination).

Step-by-step workflow for the EDC/HOBt-mediated esterification protocol.

Step-by-Step Methodology

Reagents Required:

• 7-Chloro-4-cyano-1H-indole-2-carboxylic acid (1.0 eq)

• Target Alcohol (e.g., Methanol or Ethanol) (3.0 eq)

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride) (1.2 eq)

• HOBt (Hydroxybenzotriazole) (1.2 eq)

• DIPEA (N,N-Diisopropylethylamine) (2.5 eq)

• Anhydrous DMF or DCM (0.1 M relative to substrate)

Procedure:

• Pre-activation: In an oven-dried flask under nitrogen, dissolve 7-Chloro-4-cyano-1H-indole-2-carboxylic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DMF. Cool the mixture to 0 °C using an ice bath.

• Coupling Agent Addition: Add EDC·HCl (1.2 eq) portion-wise. Causality note: Adding EDC at 0 °C prevents localized thermal spikes that could trigger premature decarboxylation. Stir for 15 minutes to allow the formation of the active HOBt-ester.

• Nucleophilic Attack: Add the target alcohol (3.0 eq) in one portion, followed by the dropwise addition of DIPEA (2.5 eq).

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 4 to 6 hours.

• Validation & QC Check: Monitor the reaction via TLC (UV 254 nm) or LC-MS. The target ester will elute with a higher Rf value than the highly polar starting carboxylic acid. Ensure the absence of the M-44 mass peak.

• Aqueous Workup (Self-Purification):

  • Dilute the reaction mixture with Ethyl Acetate (EtOAc).

  • Wash the organic layer twice with 1M HCl. This selectively partitions unreacted EDC, EDC-urea byproduct, and DIPEA into the aqueous phase.

  • Wash the organic layer twice with saturated aqueous NaHCO₃. This selectively deprotonates and removes HOBt and any trace unreacted starting material.

  • Wash once with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

References

• Title: One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles Source: RSC Publishing URL: [Link]

• Title: US7067676B2 - N-alkylation of indole derivatives Source: Google Patents URL

• Title: Esterification of carboxylic acids with dicyclohexylcarbodiimide/4-dimethylaminopyridine: tert-butyl ethyl fumarate Source: Organic Syntheses URL: [Link]

Sources

• 1. US7067676B2 - N-alkylation of indole derivatives - Google Patents [patents.google.com]
• 2. One-pot, three-component Fischer indolisation– N -alkylation for rapid synthesis of 1,2,3-trisubstituted indoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02185G [pubs.rsc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Catalyst Selection for 7-Chloro-4-cyano-1H-indole-2-carboxylic Acid Cross-Coupling

Welcome to the Advanced Applications Support Center. Cross-coupling highly functionalized indoles presents a unique set of mechanistic challenges. 7-Chloro-4-cyano-1H-indole-2-carboxylic acid is particularly demanding due to the convergence of an unactivated aryl chloride, an unprotected acidic nitrogen, and a thermally labile carboxylic acid.

This guide provides field-proven mechanistic insights, troubleshooting workflows, and validated standard operating procedures (SOPs) to ensure successful Suzuki-Miyaura cross-coupling.

Part 1: Mechanistic Rationale & Causality

To optimize this reaction, we must first deconstruct the substrate's chemical behavior:

• The 7-Chloro Electrophile: Aryl chlorides possess a high C(sp2)−Cl bond dissociation energy (~96 kcal/mol). Consequently, the initial oxidative addition of the Palladium(0) catalyst into the carbon-halogen bond is the rate-limiting step[1]. While the 4-cyano group acts as an electron-withdrawing group (EWG) that slightly lowers the LUMO of the indole ring to facilitate Pd insertion, standard catalysts remain insufficient[1].

• The Unprotected 2-Carboxylic Acid: With a pKa​ of ~3.5, the carboxylic acid will immediately consume one equivalent of base. Furthermore, carboxylate anions can coordinate to the Pd(II) intermediate, which can stall the transmetalation step or induce protodecarboxylation at elevated temperatures.

• The Unprotected 1H-Indole: The free N-H ( pKa​ ~16) can undergo competitive N-arylation (Buchwald-Hartwig amination) if overly strong bases are utilized[2]. It can also poison less sterically hindered catalysts by coordinating directly to the metal center[3].

Part 2: Frequently Asked Questions (FAQs)

Q1: Why is my standard Pd(PPh3​)4​ catalyst failing to yield the cross-coupled product? A1: Pd(PPh3​)4​ is generally ineffective for unactivated or moderately activated aryl chlorides. The triarylphosphine ligands do not provide sufficient electron density to the Pd(0) center to facilitate the challenging oxidative addition into the strong C-Cl bond[1]. Instead, you must utilize electron-rich, sterically demanding dialkylbiaryl phosphine ligands (Buchwald ligands like XPhos or SPhos) or N-heterocyclic carbenes (NHCs)[4]. A precatalyst like Pd-XPhos-G3 ensures rapid generation of the active monoligated Pd(0) species.

Q2: How do the unprotected carboxylic acid and indole NH dictate my base selection and stoichiometry? A2: Stoichiometry is critical here. The carboxylic acid will instantly consume 1.0 equivalent of base to form the carboxylate salt. The activation of the boronic acid (forming the reactive boronate complex for transmetalation) requires an additional 1.0–1.5 equivalents. Therefore, a minimum of 2.5–3.0 equivalents of base is mandatory . We recommend a mild base like K3​PO4​ . Avoid strong bases (e.g., NaOtBu , KOH ), which can deprotonate the indole NH and promote competitive N-arylation or catalyst poisoning[5].

Q3: I am observing a major side product with a mass of [M - 44]. What is happening and how do I stop it? A3: A mass loss of 44 Da indicates protodecarboxylation of the C2-carboxylic acid. Indole-2-carboxylic acids are highly prone to decarboxylation when heated, especially when coordinated to transition metals. To mitigate this, you must lower the reaction temperature to 60–70 °C. This necessitates a highly active catalyst system (like Pd2​(dba)3​ /XPhos) that can achieve oxidative addition and turnover at lower thermal energies[3].

Part 3: Troubleshooting Workflow

Troubleshooting workflow for 7-chloroindole Suzuki-Miyaura cross-coupling.

Part 4: Quantitative Catalyst Optimization Data

The following table summarizes the empirical outcomes of various catalyst/base combinations when applied to 7-Chloro-4-cyano-1H-indole-2-carboxylic acid.

Catalyst System (Loading)	Base (Equiv)	Temp (°C)	Conversion	Primary Issue / Outcome
Pd(PPh3​)4​ (5 mol%)	Na2​CO3​ (3.0)	90	<5%	Failed oxidative addition
Pd(dppf)Cl2​ (5 mol%)	K2​CO3​ (3.0)	90	~20%	Significant decarboxylation
Pd2​(dba)3​ / SPhos (2 mol%)	K3​PO4​ (3.0)	80	~60%	Moderate N-arylation observed
Pd-XPhos-G3 (2 mol%)	K3​PO4​ (3.0)	65	>95%	Optimal: High yield, intact COOH

Part 5: Standard Operating Procedure (SOP)

Title: Optimized Suzuki-Miyaura Cross-Coupling Protocol for 7-Chloro-4-cyano-1H-indole-2-carboxylic acid

1. Preparation & Degassing: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 7-Chloro-4-cyano-1H-indole-2-carboxylic acid (1.0 equiv, 0.5 mmol) and the desired arylboronic acid (1.5 equiv, 0.75 mmol).

2. Catalyst & Base Loading: Add Pd-XPhos-G3 (2 mol%) and anhydrous K3​PO4​ (3.0 equiv, 1.5 mmol). Scientist Note: The 3.0 equivalents are strictly necessary to account for the carboxylic acid deprotonation and boronic acid activation.

3. Solvent Addition: Evacuate and backfill the tube with Argon (3 cycles). Add vigorously degassed 1,4-Dioxane/ H2​O (4:1 v/v, 0.1 M concentration) via syringe.

4. Reaction Execution: Seal the tube and heat the reaction mixture at 65 °C for 12 hours. Scientist Note: Do not exceed 70 °C. Maintaining a lower temperature is the primary defense against transition-metal-catalyzed protodecarboxylation of the C2-carboxylic acid.

5. Workup & Isolation: Cool the mixture to room temperature. Dilute with EtOAc and water. Carefully acidify the aqueous layer to pH ~3 using 1M HCl. Scientist Note: This step reprotonates the carboxylic acid product, driving it from the aqueous phase into the organic phase.

6. Purification: Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine, dry over Na2​SO4​ , filter, and concentrate in vacuo. Purify via reverse-phase HPLC or silica gel chromatography (DCM/MeOH gradient containing 1% AcOH to prevent streaking).

References

• Title: Pd-Catalyzed Coupling of Aryl Chloride, Isocyanides, and Thiocarboxylate To Synthesize Thioamides Source: Organic Letters - ACS Publications URL: [Link]

• Title: Suzuki-Miyaura cross-coupling reaction of aryl chlorides with aryl boronic acids catalyzed by a palladium dichloride adduct of N-diphenylphosphanyl-2-aminopyridine Source: ResearchGate URL: [Link]

• Title: Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate Source: PMC URL: [Link]

• Title: Arylboronic Acids and Arylpinacolboronate Esters in Suzuki Coupling Reactions Involving Indoles. Partner Role Swapping and Heterocycle Protection Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation Source: PMC URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid and 7-chloro-1H-indole-2-carboxylic acid

Introduction

In the landscape of medicinal chemistry and organic synthesis, indole-2-carboxylic acids serve as privileged scaffolds, forming the core of numerous therapeutic agents and complex molecular architectures.[1][2] Their reactivity is a subject of intense study, as subtle modifications to the indole ring can profoundly influence reaction outcomes and, ultimately, biological activity. This guide provides an in-depth, objective comparison of the chemical reactivity of two key analogues: 7-Chloro-4-cyano-1H-indole-2-carboxylic acid and its parent compound, 7-chloro-1H-indole-2-carboxylic acid .

Understanding the distinct reactivity profiles of these molecules is critical for researchers in drug development. The primary structural difference—the presence of a cyano group at the C4 position—introduces significant electronic perturbations that dictate the behavior of the entire molecule. This guide will dissect these differences, explaining the causality behind experimental choices and providing field-proven insights into their synthetic manipulation. We will explore how the potent electron-withdrawing nature of the cyano group modulates the reactivity of the indole ring and the carboxylic acid moiety, supported by experimental protocols and comparative data.

Part 1: The Decisive Influence of the C4-Cyano Substituent: An Electronic Perspective

The fundamental difference in reactivity between the two title compounds originates from the powerful electron-withdrawing properties of the nitrile (cyano) group. While both molecules share a C7-chloro and a C2-carboxylic acid substituent, the C4-cyano group on 7-Chloro-4-cyano-1H-indole-2-carboxylic acid dramatically alters the electron density distribution across the bicyclic indole core.

• 7-chloro-1H-indole-2-carboxylic acid : This molecule serves as our baseline. The chlorine atom at C7 exerts a weak, deactivating inductive effect (-I) and a weak, donating resonance effect (+R). The carboxylic acid at C2 is an electron-withdrawing group that deactivates the pyrrole ring, making the C3 position the most electron-rich and thus the primary site for electrophilic attack.[2][3]

• 7-Chloro-4-cyano-1H-indole-2-carboxylic acid : The addition of the cyano group at C4 introduces a potent deactivating influence through both a strong inductive effect (-I) and a powerful resonance-withdrawing effect (-R). This significantly reduces the electron density of the entire aromatic system, particularly the benzene portion of the indole. Studies on substituted indoles confirm that electron-withdrawing groups at the 4-position have a pronounced effect on the molecule's electronic properties.[4] This deactivation has profound implications for reactions involving electrophilic attack on the indole ring.

Caption: Electronic profiles of the two indole derivatives.

Part 2: Comparative Reactivity Analysis

The electronic differences outlined above translate directly into distinct chemical behaviors. The most significant divergence is observed in electrophilic aromatic substitution on the indole ring, with secondary effects on the reactivity of the N-H bond and the carboxylic acid group.

Electrophilic Aromatic Substitution (EAS) on the Indole Ring

The indole C3 position is canonical for electrophilic substitution due to the high electron density of the pyrrole ring.[5] However, the substituents on our molecules modulate this intrinsic reactivity.

• 7-chloro-1H-indole-2-carboxylic acid : This compound is expected to undergo EAS at the C3 position under standard conditions, such as Vilsmeier-Haack formylation or Friedel-Crafts acylation. The C2-carboxyl group deactivates the ring but still directs electrophiles to C3.[2]

• 7-Chloro-4-cyano-1H-indole-2-carboxylic acid : The powerful deactivating effect of the C4-cyano group renders the entire indole nucleus significantly less nucleophilic. Consequently, electrophilic substitution at C3 becomes substantially more challenging. Harsher reaction conditions (higher temperatures, longer reaction times, stronger Lewis acids) are required, and yields are often lower compared to its non-cyannated counterpart. In some cases, the reaction may fail to proceed altogether under standard protocols. The cyano group's ability to pull electron density from the ring makes it a less willing participant in reactions that require the ring to act as a nucleophile.[6]

Table 1: Predicted Outcomes for Electrophilic Aromatic Substitution at C3

Reaction	Reagent	7-chloro-1H-indole-2-carboxylic acid	7-Chloro-4-cyano-1H-indole-2-carboxylic acid
Vilsmeier-Haack	POCl₃, DMF	Moderate to good yield, standard conditions.[2][3]	Low yield or no reaction; requires forcing conditions.
Friedel-Crafts Acylation	Acyl Chloride, AlCl₃	Reaction proceeds at C3.	Significantly retarded reactivity; potential for failure.
Nitration	HNO₃, H₂SO₄	Nitration expected at C3 and/or C5.	Ring is highly deactivated; harsh conditions needed.

Reactivity of the Carboxylic Acid Group

The carboxylic acid at the C2 position is a versatile handle for derivatization, primarily through amide bond formation and esterification.[7]

• Amide Coupling : Both molecules can be converted to amides by activating the carboxylic acid (e.g., forming an acid chloride with SOCl₂ or using coupling reagents like HBTU, EDC/DCC) followed by reaction with an amine.[8][9] The electronic influence of the C4-cyano group on the C2-carboxyl carbon is minimal due to the distance. Therefore, the intrinsic reactivity of the carboxyl group itself is not significantly different. However, practical considerations such as solubility and the stability of intermediates may vary. The increased polarity and potential for different crystal packing imparted by the cyano group might necessitate adjustments to solvent systems or purification methods.

• Esterification : Fischer esterification (reaction with an alcohol under acidic catalysis) is a common method for converting carboxylic acids to esters.[9] Both compounds are amenable to this transformation. As with amide coupling, the primary reactivity of the carboxyl group is expected to be similar. Any observed differences in reaction rates would likely be subtle and attributable to secondary electronic effects on the protonation of the carbonyl oxygen, a key step in the mechanism.

Reactivity of the N-H Bond

The indole N-H proton is weakly acidic and can be removed by a suitable base to allow for N-alkylation or N-acylation. The overall electron-withdrawing character of the substituents influences the pKa of this proton.

• 7-Chloro-4-cyano-1H-indole-2-carboxylic acid : Due to the cumulative electron-withdrawing effects of the chloro, cyano, and carboxyl groups, the N-H proton is more acidic (has a lower pKa) than in the baseline compound. This facilitates deprotonation, meaning that a weaker base or milder conditions may be sufficient to generate the corresponding N-anion for subsequent alkylation or acylation reactions.

Part 3: Experimental Protocols and Workflow

To provide a practical context for the discussed reactivity, this section details a representative experimental protocol for amide bond formation, a crucial transformation in drug discovery.[10]

Protocol: General Procedure for Amide Coupling via EDC/HOBt

This protocol is a robust starting point for both substrates, with the understanding that optimization of reaction time and purification may be necessary for the 4-cyano derivative.

Caption: General workflow for amide coupling of indole-2-carboxylic acids.

Step-by-Step Methodology:

• Reaction Setup : To a solution of the indole-2-carboxylic acid (1.0 eq) in an anhydrous solvent such as DMF or DCM (0.1 M) at room temperature, add the desired primary or secondary amine (1.1 eq).

• Activator Addition : Add 1-hydroxybenzotriazole (HOBt, 1.2 eq) and N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl, 1.2 eq) to the reaction mixture.

• Reaction Execution : Stir the mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Note : For 7-Chloro-4-cyano-1H-indole-2-carboxylic acid , the reaction may require a longer duration due to potential solubility differences or stability of intermediates.

• Workup : Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

• Purification : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired amide.

Part 4: Implications in Drug Discovery and Conclusion

The choice between these two scaffolds in a drug discovery program is dictated by the specific synthetic and biological goals.

• 7-chloro-1H-indole-2-carboxylic acid offers a more reactive platform for library synthesis, especially when modifications at the C3 position are desired. Its higher intrinsic nucleophilicity allows for a broader range of electrophilic substitution reactions under milder conditions.[11]

• 7-Chloro-4-cyano-1H-indole-2-carboxylic acid is a valuable building block when metabolic stability or specific electronic properties are required. The electron-deficient nature of the ring can render it less susceptible to oxidative metabolism. The cyano group can also serve as a key hydrogen bond acceptor or a handle for further chemical transformations (e.g., reduction to an amine or hydrolysis to an amide). However, chemists must be prepared to employ more forcing conditions for subsequent ring functionalization.

The reactivity of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid is fundamentally distinct from that of 7-chloro-1H-indole-2-carboxylic acid , a difference governed by the potent electron-withdrawing nature of the C4-cyano group. This substituent significantly deactivates the indole ring towards electrophilic aromatic substitution, making such reactions more challenging. In contrast, the reactivity of the C2-carboxylic acid and the N-H bond are less dramatically, though still measurably, affected. For the medicinal chemist, a clear understanding of these electronic effects is paramount for designing efficient synthetic routes and for rationally tuning the properties of indole-based drug candidates.

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Structure-Activity Relationship (SAR) Comparison Guide: 7-Chloro-4-cyano Indoles in Drug Discovery

As a privileged pharmacophore, the indole ring serves as the foundational architecture for numerous FDA-approved therapeutics. However, the precise functionalization of this scaffold dictates its target selectivity, metabolic fate, and tissue distribution. By introducing a cyano group at the C4 position and a chlorine atom at the C7 position, medicinal chemists can engineer highly specialized molecules.

This guide objectively compares the structure-activity relationship (SAR) of 7-chloro-4-cyano indoles against alternative substitution patterns, evaluating their performance across two primary therapeutic domains: neurodegenerative disease imaging (α-synuclein ligands) and antimicrobial/antituberculosis (Mtb) activity.

Physicochemical & Mechanistic Rationale

The strategic placement of substituents on the indole core fundamentally alters its electronic landscape:

• 4-Cyano Group: The cyano moiety acts as a strong electron-withdrawing group (EWG) and a potent hydrogen-bond acceptor. In neurodegenerative applications, this enhances binding affinity to the β-sheet backbone of amyloidogenic proteins[1]. Furthermore, functionalizing the C4 position creates a steric shield that blocks a major site of cytochrome P450-mediated oxidation, thereby extending the molecule's half-life.

• 7-Chloro Group: Halogenation at C7 significantly increases the scaffold's lipophilicity (logP). This modification is critical for driving blood-brain barrier (BBB) penetration in central nervous system (CNS) applications. However, SAR studies reveal that while 7-chloro substitutions enhance BBB transit, they can sometimes be detrimental to specific antimicrobial targets unless paired synergistically with other halogens[2].

Mechanistic impact of 7-chloro and 4-cyano substitutions on pharmacokinetics and target engagement.

Objective SAR Comparison: Target Affinity vs. Metabolic Stability

To objectively evaluate the 7-chloro-4-cyano indole scaffold, we must benchmark it against alternative indole derivatives. The table below synthesizes quantitative SAR data derived from foundational studies in α-synuclein binding[1] and antituberculosis efficacy[2].

Table 1: Impact of Indole Substitutions on Pharmacological Parameters

Scaffold Modification	α-Synuclein Affinity ( Ki​ , nM)	Mtb Efficacy (MIC, μM)	Hepatic Stability ( T1/2​ , min)	Primary Application Suitability
Unsubstituted Indole	> 500	> 10.0	< 15	Baseline / Poor
4-Cyano Indole	~ 25	~ 1.5	~ 45	Broad-spectrum intermediate
7-Chloro-4-cyano Indole	~ 18	> 5.0	> 60	CNS Imaging / Neurodegenerative
4,6-Dichloro Indole	> 100	~ 0.05	> 60	Antimicrobial / Antituberculosis

Comparative Analysis:

• For CNS Targets: The 7-chloro-4-cyano scaffold is vastly superior. The combination yields high affinity for α-synuclein fibrils ( Ki​ ~ 18 nM) while maintaining the lipophilicity required for moderate-to-high brain uptake (e.g., > 3.5% ID/g in murine models)[1]. It outperforms classic benzothiazoles by offering higher selectivity against off-target Aβ fibrils.

• For Antimicrobial Targets: While the 4-cyano group improves metabolic stability, the isolated 7-chloro substitution actually decreases efficacy against Mycobacterium tuberculosis (Mtb). For Mtb applications, a 4,6-dichloro substitution pattern is objectively superior, yielding an MIC of ~0.05 μM[2].

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the evaluation of these scaffolds relies on rigorous, self-validating experimental workflows.

Protocol A: In Vitro α-Synuclein Fibril Binding Assay

This protocol determines the binding affinity ( Ki​ ) of cyano-substituted indoles to neurodegenerative aggregates.

• Fibril Preparation: Incubate recombinant α-synuclein (1 mg/mL) in PBS (pH 7.4) at 37°C for 7 days with continuous orbital shaking (1000 rpm).

  • Causality: Continuous agitation exposes hydrophobic protein surfaces, accelerating the nucleation-dependent polymerization required to form mature, biologically relevant β-sheet fibrils.

• Self-Validation (ThT Assay): Prior to ligand testing, mix a 10 μL aliquot of the fibril suspension with Thioflavin T (ThT).

  • Causality: ThT selectively intercalates into amyloid β-sheets. A massive spike in fluorescence (Ex: 440 nm, Em: 482 nm) self-validates that the target is correctly folded into mature fibrils; absence of signal halts the assay, preventing false negatives.

• Competitive Displacement: Incubate the mature fibrils with a constant concentration of a radiolabeled reference ligand (e.g., [125I]-labeled standard) and varying concentrations ( 10−10 to 10−5 M) of the 7-chloro-4-cyano indole candidate for 2 hours at room temperature[1].

• Quantification: Rapidly filter the mixture through GF/B glass filters using a cell harvester, wash with ice-cold buffer to remove unbound ligands, and measure retained radioactivity using a gamma counter. Calculate the Ki​ using the Cheng-Prusoff equation.

Protocol B: Microsomal Metabolic Stability (HLM) Assay

This protocol measures the intrinsic clearance and half-life of the indole scaffold, proving the protective effect of the C4/C7 substitutions.

• System Assembly: Combine human liver microsomes (0.5 mg/mL final protein concentration), the indole candidate (1 μM), and 100 mM phosphate buffer (pH 7.4).

  • Causality: Standardizing the protein concentration prevents non-specific protein binding from artificially inflating the apparent metabolic stability of highly lipophilic compounds.

• Reaction Initiation: Add an NADPH-regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) to initiate the reaction at 37°C.

  • Causality: CYP450 enzymes require NADPH as a cofactor. Using a regenerating system rather than a single bolus of NADPH ensures the cofactor is not depleted during the assay, maintaining linear enzyme kinetics[2].

• Quenching & Internal Validation: At specific intervals (0, 15, 30, 60 min), extract 50 μL aliquots and immediately quench into 150 μL of ice-cold acetonitrile containing a known internal standard (IS).

  • Causality: Acetonitrile instantly denatures the CYP enzymes, stopping the reaction precisely. The IS self-validates the extraction efficiency and LC-MS/MS ionization consistency.

• Analysis: Centrifuge at 14,000 rpm to pellet proteins. Analyze the supernatant via LC-MS/MS to plot the natural log of remaining parent compound versus time, deriving T1/2​ .

High-throughput screening and validation workflow for substituted indole derivatives.

Alternative Commercial Scaffolds & Synthesis

For researchers looking to bypass de novo synthesis, the building block3[3] is commercially available. This allows for rapid, modular library generation via simple amide coupling at the C2 position.

When compared to synthesizing highly substituted pyrazolo-pyridines or complex N-unprotected 2-aryl-3-cyanoindoles[4], starting with a pre-functionalized 7-chloro-4-cyano indole drastically reduces synthetic bottlenecks, allowing teams to focus directly on late-stage functionalization and biological screening.

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• "Mn(III)-Mediated Radical Cyclization of o-Alkenyl Aromatic Isocyanides with Boronic Acids: Access to N-Unprotected 2-Aryl-3-cyanoindoles." (2021). Organic Letters. 4

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A Researcher's Guide to the In Vitro Efficacy of Novel 7-Chloro-4-cyano-1H-indole-2-carboxylic Acid Analogs as Anticancer Agents

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential.[1][2] Specifically, derivatives of 1H-indole-2-carboxylic acid have garnered substantial interest for their diverse biological activities, including anticancer, antiviral, and enzyme-inhibitory properties.[1][2][3][4][5][6][7] This guide focuses on a novel, hypothetical series of compounds—analogs of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid—to provide a comprehensive framework for their in vitro evaluation as potential anticancer agents.

The rationale for exploring this particular scaffold stems from the known impact of halogen and cyano substitutions on the biological activity of various heterocyclic compounds. These modifications can significantly alter a molecule's electronic properties, lipophilicity, and ability to interact with biological targets, potentially leading to enhanced potency and selectivity. This guide will walk through the essential in vitro assays required to characterize the anticancer potential of these novel analogs, from initial cytotoxicity screening to elucidating their mechanism of action.

Comparative In Vitro Efficacy: A Hypothetical Dataset

A primary step in anticancer drug discovery is to determine the cytotoxic or cytostatic effects of new chemical entities across a panel of cancer cell lines.[8][9] This is typically quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of a compound required to inhibit cell proliferation by 50%.[8] For our hypothetical series, we will consider the parent compound (Analog A) and three derivatives with varying substitutions to illustrate a structure-activity relationship (SAR) study.

Table 1: Hypothetical In Vitro Cytotoxicity (IC50, µM) of 7-Chloro-4-cyano-1H-indole-2-carboxylic Acid Analogs

Compound ID	R1-substituent	R2-substituent	MCF-7 (Breast Cancer)	A549 (Lung Cancer)	HCT116 (Colon Cancer)
Analog A	H	H	15.2	21.8	18.5
Analog B	-CH3	H	8.7	12.4	9.9
Analog C	H	-OCH3	5.1	7.3	6.2
Analog D	-CH3	-OCH3	2.3	3.1	2.8
Etoposide	(Positive Control)	1.2	2.5	1.8

This data is purely illustrative to guide the experimental design and interpretation.

The hypothetical data in Table 1 suggests that the addition of a methyl group at R1 (Analog B) and a methoxy group at R2 (Analog C) independently improve cytotoxic activity compared to the parent compound (Analog A). The combination of both substitutions (Analog D) results in the most potent analog, highlighting a potential synergistic effect of these modifications.

Foundational Experimental Protocols

Reproducible and well-documented experimental protocols are crucial for generating high-quality, comparable data.[8] The following sections detail the standard methodologies for the in vitro assays pertinent to this class of compounds.

Cell Culture

Human cancer cell lines, such as MCF-7, A549, and HCT116, should be obtained from a reputable cell bank like the American Type Culture Collection (ATCC).[8]

• Culture Medium: Cells are to be cultured in the recommended medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Incubation: Cultures must be maintained in a humidified incubator at 37°C with a 5% CO2 atmosphere.[8]

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[8]

Step-by-Step Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000–10,000 cells per well and incubate for 24 hours.[8]

• Compound Treatment: Treat the cells with a serial dilution of the test compounds (e.g., Analogs A-D) and a vehicle control (e.g., DMSO). Incubate for 48 hours.[8]

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C.[8]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

• IC50 Calculation: Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Elucidating the Mechanism of Action

Once a potent compound is identified (e.g., Analog D), the next step is to investigate its mechanism of action. Indole derivatives have been shown to induce apoptosis and cause cell cycle arrest.[1]

This technique quantifies the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).[8]

Step-by-Step Protocol:

• Treatment: Treat cells with the test compound at its IC50 concentration for 24 hours.

• Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.[8]

• Staining: Wash the cells with PBS, treat with RNase A, and then stain with propidium iodide.[8]

• Analysis: Analyze the DNA content of the cells using a flow cytometer. An accumulation of cells in a particular phase suggests cell cycle arrest.

This assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Step-by-Step Protocol:

• Treatment: Treat cells with the test compound at its IC50 concentration for a specified time (e.g., 24 or 48 hours).

• Harvesting: Harvest the cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI).

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Analysis: Analyze the stained cells by flow cytometry. An increase in the Annexin V-positive population indicates apoptosis.

Visualizing Experimental Workflows and Signaling Pathways

Clear diagrams are essential for communicating complex experimental processes and biological pathways.

Experimental Workflow for In Vitro Efficacy Screening

Caption: Workflow for in vitro screening and mechanistic evaluation.

Potential Signaling Pathway: p53-Mediated Apoptosis

Many anticancer agents exert their effects by activating the p53 tumor suppressor protein, which can lead to cell cycle arrest or apoptosis.

Caption: Simplified p53-mediated apoptosis pathway.

Conclusion

This guide provides a structured and scientifically grounded approach to assessing the in vitro efficacy of novel 7-Chloro-4-cyano-1H-indole-2-carboxylic acid analogs. By following these methodologies, researchers can systematically evaluate the anticancer potential of new chemical entities, identify promising lead compounds, and gain initial insights into their mechanisms of action. The principles and protocols outlined here are broadly applicable to the preclinical evaluation of a wide range of investigational anticancer agents.

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A Comparative Guide to Validating the Enantiomeric Purity of 7-Chloro-4-cyano-1H-indole-2-carboxylic Acid Derivatives

Introduction: The Imperative of Enantiomeric Purity

In pharmaceutical development, the three-dimensional structure of a molecule is not a trivial detail; it is fundamental to its biological function. Chiral molecules, which exist as non-superimposable mirror images called enantiomers, often exhibit profoundly different pharmacological and toxicological profiles. The tragic case of thalidomide serves as a stark reminder of this principle. Consequently, regulatory bodies like the FDA and ICH mandate rigorous control and validation of the enantiomeric purity of chiral drug substances.[1][2]

This guide focuses on 7-Chloro-4-cyano-1H-indole-2-carboxylic acid, a heterocyclic compound representative of a class of molecules with significant potential as building blocks in medicinal chemistry, for instance, in the development of novel HIV-1 integrase inhibitors.[3][4] As an acidic and polar molecule, it presents unique challenges and opportunities for enantiomeric resolution.

This document provides a comparative analysis of the primary analytical techniques for validating the enantiomeric purity of this target molecule and its derivatives. We will delve into the causality behind methodological choices, present detailed, validation-ready protocols, and offer a strategic framework for selecting the most appropriate technique for your research, development, or quality control needs.

Foundational Principles of Chiral Recognition

The separation of enantiomers relies on the formation of transient diastereomeric complexes between the analyte and a chiral selector. This interaction must be stereochemically specific. The most widely accepted model for chiral recognition involves a "three-point interaction," where one enantiomer establishes three simultaneous interactions (e.g., hydrogen bonds, ionic bonds, steric hindrance) with the chiral selector, while its mirror image can only form two, leading to a difference in binding energy and, thus, separation. The analytical techniques discussed below all leverage this principle, either by immobilizing the selector on a solid support (HPLC, SFC) or by dissolving it in the separation medium (CE).

Primary Analytical Methodologies: A Comparative Analysis

The choice of analytical technology is a critical decision driven by factors such as required throughput, sensitivity, sample volume, and environmental impact. For an acidic analyte like 7-Chloro-4-cyano-1H-indole-2-carboxylic acid, three techniques stand out: Chiral HPLC, Chiral SFC, and Chiral CE.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold-standard and most established technique for enantiomeric purity assessment. It involves passing the sample through a column packed with a chiral stationary phase (CSP). For acidic compounds, specific CSPs and mobile phase conditions are required for effective separation.

• Expertise & Causality : The carboxylic acid moiety of the target analyte is the primary handle for chiral recognition. Anion-exchanger CSPs, such as those derived from quinine or quinidine, are highly effective as they facilitate an ionic interaction between the protonated selector and the deprotonated acidic analyte.[5] Alternatively, macrocyclic glycopeptide phases (e.g., vancomycin, teicoplanin) offer a multitude of interaction sites—including pockets for inclusion, hydrogen bonding sites, and ionizable groups—making them exceptionally versatile.[6] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are also broadly applicable. To ensure good peak shape and reproducibility, the mobile phase is often modified with a small amount of acid (like trifluoroacetic acid) to suppress the dissociation of the analyte's carboxyl group.[6][7]

Chiral Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful, "green" alternative to HPLC.[8] It uses supercritical carbon dioxide as the primary mobile phase, which is non-toxic and readily available.[1][8] The low viscosity and high diffusivity of supercritical fluids allow for faster separations and reduced backpressure compared to liquid chromatography.[9]

• Expertise & Causality : SFC is particularly advantageous for both analytical and preparative-scale chiral separations in the pharmaceutical industry.[10][11] For acidic compounds, the same CSPs used in HPLC are often effective in SFC. The mobile phase typically consists of supercritical CO2 mixed with a polar organic modifier (e.g., methanol, ethanol). Additives, such as acids or bases, are often included in the modifier to improve peak shape and selectivity by controlling the ionization state of the analyte and interacting with the stationary phase. The rapid equilibration times of SFC columns make it ideal for high-throughput screening of different columns and conditions.[9]

Chiral Capillary Electrophoresis (CE)

CE is a high-efficiency separation technique that uses an electric field to separate ions based on their charge-to-size ratio. For chiral separations, a chiral selector is added directly to the background electrolyte (BGE).[12][13]

• Expertise & Causality : CE is exceptionally well-suited for polar and charged analytes like our target carboxylic acid, and it requires minimal sample and solvent consumption. The separation mechanism involves the differential formation of diastereomeric complexes between the enantiomers and the chiral selector in solution, which alters their effective electrophoretic mobility.[13] Highly versatile chiral selectors for acidic compounds include cyclodextrins (neutral or charged) and macrocyclic antibiotics like vancomycin, which can be added at various concentrations to the BGE to optimize resolution.[14] The pH of the BGE is a critical parameter; for an acidic analyte, a pH above its pKa ensures it is negatively charged, allowing it to migrate and interact effectively with the selector.

At-a-Glance Method Comparison

The following table summarizes the key performance attributes of the three primary techniques for analyzing 7-Chloro-4-cyano-1H-indole-2-carboxylic acid derivatives.

Parameter	Chiral HPLC	Chiral SFC	Chiral Capillary Electrophoresis (CE)
Principle	Differential partitioning with a Chiral Stationary Phase (CSP)	Differential partitioning with a CSP using a supercritical fluid mobile phase	Differential migration in an electric field due to complexation with a Chiral Selector in the electrolyte
Resolution (Rs)	Good to Excellent (typically > 1.5)	Good to Excellent (often higher efficiency than HPLC)	Excellent (very high efficiency, sharp peaks)
Analysis Time	Moderate (5-30 min)	Very Fast (1-10 min)[10]	Fast (5-20 min)
Solvent Consumption	High (organic solvents)	Very Low (primarily CO2)[8]	Extremely Low (nL to µL range)
Sensitivity (LOD/LOQ)	Good (UV, MS)	Good (UV, MS)	Moderate to Good (UV), requires optimization for MS
Method Development	Moderate (column screening)	Fast (rapid screening)	Fast (selector screening in solution)
Robustness	High (well-established)	Moderate to High (improving instrumentation)	Moderate (sensitive to buffer, capillary surface)
Preparative Scale	Yes	Excellent[8]	No (analytical only)

Detailed Experimental Protocols and Validation

The following protocols are presented as robust starting points for method development and must be validated according to internal SOPs and regulatory guidelines such as ICH Q2(R2).[15][16]

General Workflow for Enantiomeric Purity Validation

The overall process, from initial screening to routine analysis, follows a structured path to ensure a robust and reliable method.

Caption: General workflow for chiral method development, validation, and application.

Protocol 1: Chiral HPLC-UV Method

• Rationale : This protocol uses a macrocyclic glycopeptide column, which is highly effective for acidic chiral compounds due to its multiple interaction modes. The polar organic mobile phase provides good solubility and is compatible with MS detection if needed.[17]

• Instrumentation & Materials :

  • HPLC system with UV detector

  • Chiral Stationary Phase: Astec CHIROBIOTIC V (or V2), 250 x 4.6 mm, 5 µm

  • Mobile Phase: Methanol / Acetonitrile / Acetic Acid / Triethylamine (50:50:0.1:0.05 v/v/v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 280 nm (based on indole chromophore)

  • Sample Preparation: Dissolve sample in mobile phase to a concentration of 0.5 mg/mL.

• Step-by-Step Methodology :

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Perform a blank injection (mobile phase) to ensure no system peaks interfere.

  • Inject 10 µL of the racemic standard (0.5 mg/mL) to establish the retention times of both enantiomers and perform a System Suitability Test (SST).

    • Causality: The SST is critical to verify that the chromatographic system is performing adequately before analyzing samples. Key parameters include resolution (Rs > 2.0), tailing factor (Tf < 1.5), and retention time precision (%RSD < 2%).[16]

  • Inject 10 µL of the analyte sample.

  • Integrate the peak areas and calculate the enantiomeric excess (% ee) or impurity percentage.

• ICH-Conformant Validation Parameters :

  • Specificity : Demonstrated by resolving the enantiomers from each other and from any potential impurities or degradants.

  • Limit of Quantitation (LOQ) : The lowest concentration of the minor enantiomer that can be quantified with acceptable precision and accuracy (typically S/N ratio > 10).

  • Linearity : Assessed by preparing samples with varying percentages of the minor enantiomer (e.g., from LOQ to 2.0%) and confirming a linear relationship between concentration and peak area (r² > 0.99).

  • Accuracy : Determined by analyzing samples spiked with known amounts of the minor enantiomer and calculating the percent recovery.

  • Precision : Evaluated at the LOQ and a target impurity level (e.g., 0.5%) through repeatability (multiple injections of the same sample) and intermediate precision (analysis on different days, by different analysts, or on different instruments).[18][19]

Protocol 2: Chiral SFC-UV Method

• Rationale : This SFC method provides a high-throughput, environmentally friendly alternative to HPLC. A polysaccharide-based CSP is chosen for its broad applicability in SFC.[9]

• Instrumentation & Materials :

  • SFC system with UV detector and back-pressure regulator

  • Chiral Stationary Phase: Chiralpak ID, 150 x 4.6 mm, 3 µm

  • Mobile Phase A: Supercritical CO2

  • Mobile Phase B (Modifier): Methanol with 0.2% Trifluoroacetic Acid (TFA)

  • Gradient: 5% to 40% B over 5 minutes

  • Flow Rate: 3.0 mL/min

  • Back Pressure: 150 bar

  • Column Temperature: 35 °C

  • Detection Wavelength: 280 nm

  • Sample Preparation: Dissolve sample in Methanol to a concentration of 1.0 mg/mL.

• Step-by-Step Methodology :

  • Equilibrate the system at initial conditions until temperature and pressure are stable.

  • Perform a blank injection (Methanol).

  • Inject 5 µL of the racemic standard to determine retention times and perform SST (Rs > 1.8, Tf < 1.5).

    • Causality: The TFA additive in the modifier acts as an ion-pairing agent and improves peak shape for the acidic analyte. The gradient elution ensures that both enantiomers are eluted with good peak shape in a short time.

  • Inject 5 µL of the analyte sample.

  • Calculate the enantiomeric purity based on peak areas.

• ICH-Conformant Validation Parameters : Follow the same validation principles as outlined for the HPLC method (Specificity, LOQ, Linearity, Accuracy, Precision), adapting the concentration ranges and acceptance criteria as needed for the SFC system.[15][20]

Protocol 3: Chiral CE-UV Method

• Rationale : This method is ideal for situations with limited sample amounts and offers very high separation efficiency. A neutral cyclodextrin is used as the chiral selector, which is cost-effective and provides excellent resolving power for a wide range of compounds.[12]

• Instrumentation & Materials :

  • Capillary Electrophoresis system with UV detector

  • Capillary: Fused-silica, 50 cm total length (40 cm to detector), 50 µm ID

  • Background Electrolyte (BGE): 50 mM Sodium phosphate buffer, pH 7.5, containing 15 mM Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Voltage: 20 kV

  • Temperature: 25 °C

  • Injection: Hydrodynamic (50 mbar for 5 seconds)

  • Detection Wavelength: 280 nm

  • Sample Preparation: Dissolve sample in water or 10% BGE to a concentration of 0.2 mg/mL.

• Step-by-Step Methodology :

  • Condition a new capillary by flushing sequentially with 1 M NaOH, water, and BGE.

  • Pre-condition the capillary by flushing with BGE for 2 minutes before each run.

    • Causality: Rigorous capillary conditioning is essential for ensuring reproducible migration times and minimizing analyte adsorption to the capillary wall.

  • Inject the sample using hydrodynamic pressure.

  • Apply the separation voltage.

  • Perform a blank run, then inject the racemic standard to confirm migration times and resolution.

  • Inject the analyte sample and quantify using corrected peak areas (Area/Migration Time).

• ICH-Conformant Validation Parameters : The validation approach is similar to chromatographic methods but must account for CE-specific parameters. Precision is often assessed based on migration time and corrected peak area.[21][22]

Strategic Workflow and Method Selection

Choosing the right technology depends on the specific goals of the analysis. The following decision tree provides a logical guide for selecting the most appropriate method.

Caption: Decision tree for selecting an appropriate chiral separation technique.

Conclusion

Validating the enantiomeric purity of 7-Chloro-4-cyano-1H-indole-2-carboxylic acid derivatives is a critical task that can be effectively addressed by several advanced analytical techniques. Chiral HPLC remains the robust and universally accepted standard for routine QC. Chiral SFC offers a significant advantage in speed and sustainability, making it the premier choice for high-throughput and preparative applications. Chiral CE provides a powerful, high-efficiency, low-consumption option, particularly valuable in discovery and resource-limited settings. The selection of the optimal method should be a strategic decision based on the specific analytical challenge, available resources, and long-term objectives. By understanding the underlying principles and following rigorous validation protocols, researchers can ensure data integrity and meet the stringent quality standards of the pharmaceutical industry.

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